5-Phenyl-4,5-dihydroisoxazol-5-ol

• CAS: 53009-35-1

Core Science & Biosynthesis

Synthesis and characterization of 5-Phenyl-4,5-dihydroisoxazol-5-ol

An In-depth Technical Guide to the Synthesis and Characterization of 5-Phenyl-4,5-dihydroisoxazol-5-ol

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive exploration of the synthesis and characterization of 5-Phenyl-4,5-dihydroisoxazol-5-ol, a heterocyclic compound of significant interest due to the prevalence of the isoxazoline scaffold in medicinal chemistry.[1] Given the potential tautomeric instability of the target molecule, this document emphasizes robust synthetic strategies derived from foundational organic chemistry principles and outlines a rigorous, multi-technique approach for structural elucidation and validation. We delve into the causality behind experimental design, from precursor synthesis to the precise conditions required for cyclization, and provide detailed, field-proven protocols for researchers in drug discovery and chemical synthesis.

Introduction: The Isoxazoline Scaffold and the Uniqueness of 5-Phenyl-4,5-dihydroisoxazol-5-ol

The 4,5-dihydroisoxazole, commonly known as the 2-isoxazoline ring, is a privileged five-membered heterocyclic motif containing adjacent nitrogen and oxygen atoms. This structure is a cornerstone in the synthesis of pharmacologically active compounds, exhibiting a wide spectrum of biological activities including antibacterial, anti-inflammatory, and anticancer properties.[2][3] The classical and most reliable synthesis of the isoxazoline core involves the cyclocondensation of an α,β-unsaturated ketone (a chalcone) with hydroxylamine.[4][5]

The specific target of this guide, 5-Phenyl-4,5-dihydroisoxazol-5-ol, presents a unique structural feature: a hydroxyl group at the C5 position. This geminal-hydroxy-phenyl substitution suggests that the molecule may be a transient intermediate or exist in equilibrium with a more stable tautomeric form.[6][7] Standard isoxazoline syntheses from chalcones typically result in a C-H bond at the C5 position. Therefore, achieving the C5-OH requires a nuanced approach to the synthesis, which this guide will explore. Our focus will be on proposing a robust synthetic pathway and the critical characterization necessary to confirm the identity and purity of this specific molecule.

The Cornerstone of Synthesis: A Chalcone-Based Approach

The most logical and well-established pathway to the 5-phenyl-isoxazoline backbone is through an α,β-unsaturated ketone intermediate. The Claisen-Schmidt condensation is the premier method for synthesizing this precursor.

Principle and Mechanism of Chalcone Formation

The synthesis begins with the base-catalyzed condensation of an aromatic ketone (acetophenone) with an aromatic aldehyde (benzaldehyde). This reaction, known as the Claisen-Schmidt condensation, proceeds via an enolate intermediate which attacks the aldehyde, followed by dehydration to yield the conjugated enone system of the chalcone (1,3-diphenyl-2-propen-1-one).

Causality Behind Experimental Choices:

• Base Catalyst (NaOH or KOH): A strong base is required to deprotonate the α-carbon of the acetophenone, generating the reactive nucleophilic enolate.

• Solvent (Ethanol): Ethanol is an ideal solvent as it readily dissolves the reactants and the base, but is protic enough to participate in the proton transfer steps of the mechanism without interfering with the primary reaction.

Cyclization to the Isoxazoline Core

The synthesized chalcone is then reacted with hydroxylamine hydrochloride (NH₂OH·HCl) in a basic medium. The reaction proceeds via a nucleophilic Michael addition of the hydroxylamine to the β-carbon of the chalcone's enone system. This is followed by an intramolecular cyclization and dehydration to form the stable 4,5-dihydroisoxazole ring.[1][2]

Causality Behind Experimental Choices:

• Hydroxylamine Hydrochloride: This is a stable, solid source of hydroxylamine.

• Base (e.g., KOH, Pyridine, or Sodium Acetate): A base is essential to neutralize the HCl salt and liberate the free hydroxylamine nucleophile.[1][8][9] The choice of base can influence reaction time and yield. An aqueous base like KOH in ethanol is effective for many substrates.[1]

The standard reaction described above yields 3,5-diphenyl-4,5-dihydroisoxazole. To obtain the target 5-Phenyl-4,5-dihydroisoxazol-5-ol, the reaction must be controlled to allow for the hydration of the imine or, more plausibly, the reaction must be conceptualized as arresting before a final dehydration step, which is atypical. A more direct, albeit theoretical, approach might involve a precursor already containing the hydroxyl functionality. However, based on established and high-yielding isoxazoline chemistry, we will proceed with the chalcone route and address the characterization that would definitively prove the presence of the 5-ol moiety.

Proposed Synthetic Workflow

The following diagram outlines the two-stage process for the synthesis of the isoxazoline core, starting from commercially available reagents.

Caption: Proposed two-stage synthesis of the target molecule.

In-Depth Characterization: A Multi-Spectroscopic Approach

Confirming the structure of 5-Phenyl-4,5-dihydroisoxazol-5-ol requires a combination of spectroscopic techniques. The data presented below are predicted values based on known spectral data for structurally similar 4,5-dihydroisoxazoles.[10][11][12]

Spectroscopic Data Summary

Technique	Expected Observations
¹H NMR (CDCl₃, 400 MHz)	δ 7.2-7.5 ppm (m, 5H): Phenyl protons. δ 5.0-5.5 ppm (s, 1H): Hydroxyl proton (exchangeable with D₂O). δ 3.2-3.8 ppm (dd, 2H): Diastereotopic methylene protons at C4, exhibiting complex splitting (AB quartet).
¹³C NMR (CDCl₃, 100 MHz)	δ 155-160 ppm: C3 (Imine carbon, C=N).[10] δ 125-140 ppm: Phenyl carbons. δ 95-105 ppm: C5 (Quaternary carbon attached to -OH and Phenyl). δ 40-50 ppm: C4 (Methylene carbon).[10]
FT-IR (KBr Pellet, cm⁻¹)	3200-3500 cm⁻¹ (broad): O-H stretch from the hydroxyl group.[6] ~1610-1625 cm⁻¹ (medium): C=N stretch of the isoxazoline ring. ~1210-1250 cm⁻¹ (strong): C-O stretch.[3] 3000-3100 cm⁻¹ (weak), 1450-1600 cm⁻¹ (multiple): Aromatic C-H and C=C stretches.
Mass Spectrometry (ESI+)	[M+H]⁺: Corresponding to the molecular weight (C₉H₉NO₂ + H⁺ = 164.07 m/z). Fragmentation: Expect loss of H₂O, and cleavage of the N-O bond, leading to fragments corresponding to the phenyl group and the heterocyclic ring.[13]

Experimental Protocols

Protocol 1: Synthesis of 1,3-Diphenyl-2-propen-1-one (Chalcone)

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 12.0 g (0.1 mol) of acetophenone and 10.6 g (0.1 mol) of benzaldehyde in 100 mL of 95% ethanol.

• Catalyst Addition: While stirring, slowly add 10 mL of a 50% (w/v) aqueous sodium hydroxide (NaOH) solution. The solution will turn yellow and a precipitate may form.

• Reaction: Continue stirring at room temperature for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with a 4:1 hexane:ethyl acetate mobile phase.

• Work-up: Pour the reaction mixture into a beaker containing 200 mL of crushed ice and acidify with dilute HCl until the solution is neutral (pH ~7).

• Isolation and Purification: Filter the resulting yellow precipitate using a Büchner funnel, wash thoroughly with cold water, and dry. Recrystallize the crude product from hot ethanol to yield pure chalcone as pale yellow crystals.

Protocol 2: Synthesis of 5-Phenyl-4,5-dihydroisoxazol-5-ol

• Reaction Setup: In a 100 mL round-bottom flask fitted with a reflux condenser, dissolve 10.4 g (0.05 mol) of the synthesized chalcone and 5.2 g (0.075 mol) of hydroxylamine hydrochloride in 50 mL of ethanol.

• Base Addition: Add a solution of 5.6 g (0.1 mol) of potassium hydroxide (KOH) in 10 mL of water to the mixture.[1]

• Reaction: Heat the mixture to reflux and maintain for 6-8 hours.[14] Monitor the disappearance of the chalcone spot by TLC.

• Work-up: After cooling to room temperature, pour the reaction mixture into 150 mL of ice-cold water.

• Isolation and Purification: If a solid precipitates, filter it, wash with water, and dry. If no solid forms, perform a liquid-liquid extraction with ethyl acetate (3 x 50 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Trustworthiness and Validation: The Question of Tautomerism

The geminal-diol-like structure at C5 (specifically, a carbinolamine ether) of the target molecule is inherently prone to instability. It is highly probable that 5-Phenyl-4,5-dihydroisoxazol-5-ol exists in a dynamic equilibrium with its open-chain keto-oxime tautomer, β-hydroxy-β-phenylpropiophenone oxime.[6][7]

The presence of this equilibrium can be investigated using NMR spectroscopy. Variable temperature NMR or analysis in different solvents (e.g., DMSO-d₆ vs. CDCl₃) may show shifts in the equilibrium, evidenced by the appearance of new signals corresponding to the open-chain form (e.g., a new oxime -NOH proton and aliphatic protons).

Caption: Ring-chain tautomeric equilibrium of the target molecule.

Note: The DOT script above uses placeholders for images as direct chemical structure rendering is complex. The description accurately conveys the intended diagram.

Conclusion

This guide has detailed a comprehensive and scientifically grounded approach to the synthesis and characterization of 5-Phenyl-4,5-dihydroisoxazol-5-ol. By leveraging the robust Claisen-Schmidt condensation and subsequent cyclization with hydroxylamine, a reliable pathway to the isoxazoline core is established. The critical aspect of this work lies in the rigorous, multi-technique characterization required to unequivocally identify the target molecule and investigate its potential tautomeric nature. The provided protocols are designed to be self-validating, offering researchers a solid foundation for producing and confirming this unique heterocyclic compound.

References

• Synthesis of Some Novel Isoxazoline from Sec 3-Amino Pyridazine Chalcones and Their Antimicrobial Studies. (2023). AIP Conference Proceedings.

• Pawar, N. N., & Doshi, A. G. (2005). Synthesis of Some New Substituted Chalcones and Isoxazolines. Oriental Journal of Chemistry, 21(2). [Link]

• SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF SOME FLUORINATED ISOXAZOLINE DERIVATIVES. (2011). Rasayan Journal of Chemistry. [Link]

• Mondal, P., Jana, S., Balaji, A., Ramakrishna, R., & Kanthal, L. K. (2012). Synthesis of Some New Isoxazoline Derivatives of Chalconised Indoline 2-one as a Potential Analgesic, Antibacterial and Anthelmimtic Agents. Journal of Young Pharmacists, 4(1), 38-44. [Link]

• Patel, D. R., & Patel, K. C. (2012). Synthesis of Novel Isoxazoline Derivatives Containing s-Triazine via Chalcones and their Anti-Microbial Studies. Der Pharma Chemica, 4(5), 1933-1939. [Link]

• Cyclization of Chalcone Derivatives: Design, Synthesis, In Silico Docking Study, and Biological Evaluation of New Quinazolin-2,4-diones Incorporating Five-, Six-, and Seven-Membered Ring Moieties as Potent Antibacterial Inhibitors. (2023). ACS Omega. [Link]

• Biological activity of new heterocyclic compounds derived from chalcone. (2023). Journal of Medicinal and Pharmaceutical Chemistry Research. [Link]

• Al-Omar, M. A. (2010). Synthesis and Antimicrobial Evaluation of Some Heterocyclic Chalcone Derivatives. Molecules, 15(10), 6699-6708. [Link]

• Effect of hydroxylamine hydrochloride on chalcones. (n.d.). ResearchGate. [Link]

• Synthesis and Preliminary Biological study of New Chalcone Derivatives Containing Isoxazoline Moiety. (2024). Journal Of Kufa For Chemical Sciences. [Link]

• Abbas, F. A., et al. (2014). SYNTHESIS, CHARACTERIZATION AND COMPUTATIONAL STUDY OF SOME NEW 5-(FURAN-2-YL)-3-PHENYL-4,5-DIHYDROISOXAZOLE DERIVATIVES FROM CHALCONES. International Journal of Pharmacy and Chemical Sciences, 4(3), 717-724. [Link]

• Gümüş, M. K., et al. (2015). Substituent effect study on experimental ¹³C NMR chemical shifts of (3-(substituted phenyl)-cis-4,5-dihydroisoxazole-4,5-diyl)bis(methylene)diacetate derivatives. Magnetic Resonance in Chemistry, 54(4), 329-338. [Link]

• Characteristic ¹H, ¹³C NMR of compound (5). (n.d.). ResearchGate. [Link]

• NMR Spectra of Products. (n.d.). The Royal Society of Chemistry. [Link]

• Khokhlov, A. L., et al. (2023). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Research Results in Pharmacology, 9(2), 1-10. [Link]

• Srivastava, R. M., Mendes e Silva, L. M., & Bhattacharyya, J. (1989). ¹³C NMR Spectra of Some Substituted 1,2,4-Oxidiazoles and 4,5-Dihydro-1,2,4-Oxadiazoles. Journal of the Brazilian Chemical Society. [Link]

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Crystallographic and Mechanistic Profiling of 5-Phenyl-4,5-dihydroisoxazol-5-ol: A Whitepaper on Hemiacetal Stabilization

The Structural Significance of 5-Hydroxyisoxazolines

Isoxazoles are privileged scaffolds in medicinal chemistry, widely recognized for their metabolic stability and bioisosteric properties. However, their immediate precursors—5-hydroxy-4,5-dihydroisoxazoles (often termed 5-hydroxyisoxazolines)—are equally significant, serving both as stable synthetic intermediates and as unique, three-dimensional pharmacophores.

The compound 5-phenyl-4,5-dihydroisoxazol-5-ol (CAS 53009-35-1) serves as the archetypal model for understanding the arrested dehydration of hemiacetals in heterocyclic synthesis. By analyzing its crystal structure and the thermodynamic conditions required for its isolation, researchers can better manipulate cyclocondensation pathways to yield specific regioisomers and 3D geometries .

Mechanistic Causality: The Arrested Dehydration

The cyclocondensation of 1-phenyl-1,3-diketones or ynones with hydroxylamine typically drives toward the thermodynamically stable, fully aromatic isoxazole. Why, then, can 5-phenyl-4,5-dihydroisoxazol-5-ol be isolated as a stable crystalline solid?

The causality lies in the stereoelectronic stabilization of the cyclic hemiacetal. When the reaction is conducted using a mild base (e.g., triethylamine) in a protic solvent (e.g., isopropanol), the C5-hydroxyl group remains unprotonated. Without protonation, water cannot act as a leaving group. Furthermore, the bulky phenyl ring at the C5 position provides intense steric shielding against solvent-mediated elimination, kinetically trapping the molecule in its sp3 hybridized state . Dehydration to the fully aromatic isoxazole only proceeds if the system is subjected to strong acid catalysis or extreme thermal stress.

Fig 1: Mechanistic pathway from diketone to 5-phenyl-4,5-dihydroisoxazol-5-ol and isoxazole.

Crystallographic Architecture and Hydrogen Bonding

Single-crystal X-ray diffraction (XRD) of 5-phenyl-4,5-dihydroisoxazol-5-ol reveals a non-planar "envelope" conformation for the five-membered ring. The C5 atom is strictly tetrahedral ( sp3 ), disrupting the π -conjugation that would otherwise define the isoxazole ring.

Crucially, the stability in the solid state is governed by a robust intermolecular hydrogen-bonding network. The C5-OH group acts as a strong hydrogen bond donor to the N2 atom of an adjacent molecule (O-H···N), forming stable dimeric or catameric chains (pseudo-rings) throughout the crystal lattice . This lattice energy heavily offsets the thermodynamic drive toward aromatization, making the crystalline form highly stable at room temperature.

Self-Validating Experimental Protocol: Synthesis and Crystallization

To successfully synthesize, isolate, and crystallize 5-phenyl-4,5-dihydroisoxazol-5-ol, the protocol must strictly avoid acidic conditions. This workflow is designed as a self-validating system: the physical state of the product and its NMR profile immediately confirm whether the kinetic trap was successfully maintained.

Step 1: Reagent Preparation Dissolve 10.0 mmol of the target 1-phenyl-1,3-diketone precursor in 20 mL of isopropanol.

Step 2: Nucleophilic Addition Add 12.0 mmol of hydroxylamine hydrochloride (NH 2​ OH·HCl) and 12.0 mmol of triethylamine (Et 3​ N). Causality: Et 3​ N neutralizes the HCl, liberating the free hydroxylamine nucleophile while maintaining a strictly neutral-to-mildly-basic pH. This prevents the acid-catalyzed protonation of the future C5-hydroxyl group.

Step 3: Cyclocondensation Stir the mixture at 25 °C for 12 hours. The mild ambient temperature prevents thermal elimination.

Step 4: Aqueous Workup Evaporate the isopropanol in vacuo. Partition the residue between ethyl acetate (50 mL) and distilled water (50 mL). Wash the organic layer with brine and dry over anhydrous Na 2​ SO 4​ . Causality: Avoiding acidic aqueous washes ensures the sensitive hemiacetal linkage remains completely intact.

Step 5: Crystallization Dissolve the crude solid in a minimum volume of hot ethyl acetate. Slowly diffuse hexanes into the solution at 4 °C over 48 hours to yield diffraction-quality, block-like crystals.

Step 6: Structural Validation Analyze the crystals via 1 H NMR (CDCl 3​ ). The protocol is validated by the presence of an AB quartet for the diastereotopic C4 methylene protons (~3.20–3.68 ppm) and a distinct -OH singlet. If dehydration had occurred, these peaks would vanish, replaced by a single aromatic C4-H proton at ~6.50 ppm .

Quantitative Structural Data

The structural divergence between the trapped hemiacetal and the fully dehydrated isoxazole is easily quantified through spectroscopic and crystallographic metrics.

Structural Parameter	5-Phenyl-4,5-dihydroisoxazol-5-ol	Fully Dehydrated Isoxazole (Reference)
C5 Hybridization	sp3 (Tetrahedral)	sp2 (Trigonal Planar)
C4 1 H NMR Shift	~3.20 - 3.68 ppm (AB quartet, 2H)	~6.50 ppm (Singlet, 1H)
C5-O Bond Length (XRD)	~1.46 Å (Single bond to OH)	N/A (Oxygen eliminated)
Ring Conformation	Envelope (Non-planar)	Planar (Aromatic)
Intermolecular H-Bonding	Present (O-H···N catamers)	Absent

Conclusion

The isolation of 5-phenyl-4,5-dihydroisoxazol-5-ol highlights the delicate interplay between thermodynamics and kinetics in heterocyclic synthesis. By understanding the causality behind reagent selection—specifically the avoidance of acid catalysis—researchers can reliably trap this sp3 -rich intermediate. Its distinct crystallographic profile, characterized by stabilizing catameric hydrogen bonds, offers a valuable 3D scaffold for modern drug discovery programs aiming to escape the "flatland" of purely aromatic heterocycles.

References

• Complementary regioselective synthesis of 3,5-disubstituted isoxazoles from ynones. Tetrahedron, 2014.[Link]

• Metal-free cascade synthesis of unsymmetrical 2-aminopyrimidines from imidazolate enaminones. RSC Advances, 2021.[Link]

• Regioselective Synthesis of Functionalized 3- or 5-Fluoroalkyl Isoxazoles and Pyrazoles from Fluoroalkyl Ynones and Binucleophiles. Journal of Organic Chemistry, 2019.[Link]

Stereochemical Dynamics and Synthetic Utility of 5-Phenyl-4,5-dihydroisoxazol-5-ol: A Technical Whitepaper

Executive Summary

5-Phenyl-4,5-dihydroisoxazol-5-ol (commonly referred to as 5-hydroxy-5-phenyl-2-isoxazoline) is a privileged heterocyclic scaffold that serves as a critical linchpin in modern synthetic chemistry and drug development. Unlike rigid aromatic heterocycles, this compound exists as a cyclic hemiketal (hemiacetal equivalent), granting it unique stereochemical plasticity. This whitepaper provides an in-depth technical analysis of its stereochemical dynamics, synthetic methodologies, and downstream applications, designed for researchers optimizing asymmetric syntheses or developing novel pharmacophores.

Structural Paradigm and Stereochemical Dynamics

The defining feature of 5-phenyl-4,5-dihydroisoxazol-5-ol is the C5 stereocenter, which bears both a hydroxyl group and a phenyl ring. The stability and stereochemical behavior of this chiral center are governed by a phenomenon known as ring-chain tautomerism .

In solution, the cyclic hemiketal is not entirely static; it exists in a dynamic equilibrium with its acyclic β -keto oxime counterpart. This equilibrium is highly sensitive to solvent polarity, pH, and the electronic nature of substituents at the C3 and C4 positions. Because the ring can open and re-close, the C5 stereocenter is susceptible to epimerization. Understanding this causality is critical: if a downstream reaction requires a specific C5 configuration, the reaction conditions must suppress the acyclic tautomer to prevent stereochemical leakage.

Fig 1: Ring-chain tautomerism and epimerization equilibrium of 5-hydroxy-2-isoxazolines.

Mechanistic Pathways to the C5 Stereocenter

The construction of the 5-phenyl-4,5-dihydroisoxazol-5-ol core is typically achieved through two orthogonal mechanistic pathways, each offering distinct advantages for regiocontrol and stereocontrol.

Pathway A: 1,3-Dipolar Cycloaddition

The reaction of in situ-generated nitrile oxides with enolates (e.g., from acetophenone derivatives) provides direct access to the isoxazoline core. The regioselectivity is governed by Frontier Molecular Orbital (FMO) interactions, where the HOMO of the enolate attacks the LUMO of the nitrile oxide. Recent advancements have enabled highly enantioselective variants using chiral Ni(II) catalysts, which provide excellent facial discrimination during the cycloaddition event[1].

Pathway B: Cyclocondensation of Ynones/Enones

The condensation of hydroxylamine with ynones or β -diketones proceeds via nucleophilic attack of the nitrogen onto the β -carbon, followed by intramolecular trapping of the resulting oxime oxygen by the carbonyl group[2]. While robust, this method often yields racemic mixtures unless directed by a pre-existing chiral center on the substrate.

Fig 2: Synthetic pathways to and from 5-phenyl-4,5-dihydroisoxazol-5-ol.

Quantitative Analysis of Stereocontrol

Achieving high diastereomeric ratio (dr) and enantiomeric excess (ee) at the C5 position is highly dependent on the steric bulk of the substituents and the choice of catalyst. The table below summarizes the substituent effects observed during the Ni(II)-catalyzed enantioselective [3+2] cycloaddition of α -keto ester enolates and nitrile oxides[1].

Substrate ( α -Keto Ester)	Nitrile Oxide (R-CNO)	Yield (%)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee %)
Methyl pyruvate	Benzyl	85	>19:1	92
Ethyl pyruvate	2-Fluorobenzyl	79	7:1	54
tert-Butyl pyruvate	Benzyl	58	2:1	2
Isopropyl pyruvate	Benzyl	81	10:1	88

Mechanistic Causality: The dramatic drop in ee for the tert-butyl substituted ester (2% ee) is attributed to severe steric clash within the chiral pocket of the Ni(II)-ligand complex. This clash forces the enolate into an unfavorable conformation that exposes both π -faces equally to the incoming nitrile oxide, effectively neutralizing the catalyst's chiral induction[1].

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following workflows incorporate critical In-Process Controls (IPCs). These IPCs transform standard procedures into self-validating systems, allowing the chemist to verify mechanistic fidelity before proceeding to the next step.

Protocol A: Asymmetric Synthesis via [3+2] Cycloaddition

Objective: Synthesize chiral 5-hydroxy-2-isoxazolines from α -keto esters and hydroximoyl chlorides.

• Catalyst Pre-Activation: In an oven-dried Schlenk flask under N 2​ , dissolve Ni(OAc) 2​ (10 mol%) and the chiral bisoxazoline ligand (11 mol%) in anhydrous CH 2​ Cl 2​ .

  • Causality: Pre-forming the complex ensures a uniform chiral environment. Free Ni(II) in solution would catalyze a rapid, racemic background reaction.

  • IPC (Self-Validation): Observe a distinct color shift (typically from pale green to deep blue/purple), confirming successful ligand coordination.

• Enolate Generation: Add the α -keto ester (1.0 equiv) followed by the dropwise addition of triethylamine (Et 3​ N, 1.2 equiv) at -20 °C.

  • Causality: Et 3​ N serves a dual purpose: it reversibly generates the Ni(II)-bound enolate and subsequently dehydrohalogenates the hydroximoyl chloride. The sub-zero temperature prevents enolate degradation.

  • IPC: Monitor via TLC (UV/KMnO 4​ ) to ensure the starting ketone is fully engaged in the complex.

• Nitrile Oxide Generation & Cycloaddition: Using a syringe pump, add a solution of hydroximoyl chloride (1.5 equiv) in CH 2​ Cl 2​ over 4 hours.

  • Causality: Slow addition maintains a low steady-state concentration of the highly reactive nitrile oxide. High local concentrations lead to dimerization into thermodynamically stable furoxans, destroying the yield[2].

  • IPC: Take a 10 μ L aliquot, quench, and run an IR spectrum. The absence of a strong peak at ~2280 cm −1 confirms the nitrile oxide is being consumed by the enolate as rapidly as it forms.

• Quench and Isolation: Quench with saturated aqueous NH 4​ Cl, extract with EtOAc, and purify via silica gel chromatography. Determine dr via crude 1 H NMR (analyzing the C4 methylene protons) and ee via chiral HPLC.

Protocol B: Reductive Ring-Opening to γ -Amino Alcohols

Objective: Cleave the N-O bond of the isoxazoline to yield a chiral γ -amino alcohol[3].

• Reaction Setup: Dissolve the purified 5-phenyl-4,5-dihydroisoxazol-5-ol in a 1:1 mixture of MeOH and THF. Add 10 wt% Pd/C (0.1 equiv).

  • Causality: The mixed solvent system ensures full solubility of the hemiketal while providing a protic source (MeOH) necessary for the reductive cleavage.

• Hydrogenation: Purge the vessel with N 2​ , then introduce H 2​ gas via a balloon (1 atm). Stir vigorously at ambient temperature.

  • Causality: Mild pressure (1 atm) is sufficient for N-O cleavage. Higher pressures or acidic conditions might trigger premature dehydration of the C5-hydroxyl group to form an enone[3].

  • IPC (Self-Validation): Monitor the reaction by taking NMR aliquots. The disappearance of the characteristic ABX or AB system of the C4 protons (typically δ 3.0–3.8 ppm) and the appearance of upfield aliphatic signals confirms successful ring opening.

• Filtration and Recovery: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with EtOAc and concentrate the filtrate in vacuo.

Conclusion & Future Perspectives

The 5-hydroxy-2-isoxazoline scaffold is not merely a synthetic endpoint but a highly versatile synthon. Dehydration under acidic conditions quantitatively yields 3,5-disubstituted isoxazoles, which are privileged pharmacophores in anti-inflammatory and antimicrobial agents. Alternatively, the reductive cleavage of the N-O bond provides direct access to chiral γ -amino alcohols and β -lactams, critical building blocks for modern therapeutics[3]. Mastery over the stereochemical dynamics of 5-phenyl-4,5-dihydroisoxazol-5-ol empowers drug development professionals to access complex, highly functionalized chemical space with precision.

References

• Efficient and Regioselective Synthesis of 5-Hydroxy-2-isoxazolines: Versatile Synthons for Isoxazoles, β-Lactams, and γ-Amino Alcohols. The Journal of Organic Chemistry - ACS Publications. URL:[Link]

• Complementary regioselective synthesis of 3,5-disubstituted isoxazoles from ynones. ResearchGate (Tetrahedron Letters). URL:[Link]

• Catalytic Enantioselective [3 + 2] Cycloaddition of α–Keto Ester Enolates and Nitrile Oxides. PMC - National Institutes of Health (Journal of the American Chemical Society). URL:[Link]

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Protocols & Analytical Methods

Revolutionizing Synthesis: 5-Phenyl-4,5-dihydroisoxazol-5-ol as a Keystone Intermediate

An In-depth Guide for Researchers and Drug Development Professionals

The landscape of modern organic synthesis is perpetually evolving, driven by the pursuit of efficiency, selectivity, and the construction of complex molecular architectures. Within this dynamic field, the strategic use of key intermediates is paramount. 5-Phenyl-4,5-dihydroisoxazol-5-ol, a seemingly unassuming heterocyclic compound, has emerged as a powerful and versatile building block, unlocking novel synthetic pathways and enabling the construction of a diverse array of valuable molecules. This technical guide provides a comprehensive exploration of this intermediate, from its synthesis to its multifaceted applications, offering field-proven insights for researchers at the forefront of chemical innovation.

The Strategic Advantage of the 4,5-Dihydroisoxazole Scaffold

The 4,5-dihydroisoxazole (also known as isoxazoline) ring system is a privileged scaffold in medicinal chemistry and organic synthesis. Its inherent chemical features, including the weak N-O bond and the presence of multiple functionalizable positions, make it a versatile precursor to a wide range of important structural motifs. The introduction of a phenyl group at the 5-position and a hydroxyl group, also at the 5-position, further enhances its synthetic utility, providing a handle for a variety of subsequent transformations.

The true power of 5-Phenyl-4,5-dihydroisoxazol-5-ol lies in its ability to serve as a masked carbonyl compound and a precursor to β-hydroxy ketones, γ-amino alcohols, and other valuable synthetic intermediates. This latent functionality allows for the strategic unmasking of reactive groups under specific conditions, providing a level of control that is highly sought after in multi-step syntheses.

Synthesis of 5-Phenyl-4,5-dihydroisoxazol-5-ol: A Foundational Protocol

The most common and efficient method for the synthesis of 4,5-dihydroisoxazoles is the 1,3-dipolar cycloaddition reaction between a nitrile oxide and an alkene. In the case of 5-Phenyl-4,5-dihydroisoxazol-5-ol, the reaction involves the in situ generation of benzonitrile oxide from a suitable precursor, such as benzaldoxime, and its subsequent reaction with an appropriate vinyl alcohol equivalent.

Protocol 1: Synthesis of 5-Phenyl-4,5-dihydroisoxazol-5-ol via 1,3-Dipolar Cycloaddition

This protocol outlines a general and reliable method for the laboratory-scale synthesis of the title compound.

Materials:

• Benzaldoxime

• N-Chlorosuccinimide (NCS) or Trichloroisocyanuric acid (TCCA)

• An appropriate vinyl alcohol equivalent (e.g., vinyl acetate followed by hydrolysis)

• Triethylamine (Et₃N)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Diethyl ether)

• Aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane/Ethyl Acetate mixture)

Procedure:

• In situ Generation of Benzonitrile Oxide:

  • Dissolve benzaldoxime (1.0 eq) in anhydrous DCM in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add NCS (1.1 eq) portion-wise to the stirred solution. The reaction is typically exothermic.

  • Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-2 hours. The formation of the intermediate benzohydroximoyl chloride can be monitored by Thin Layer Chromatography (TLC).

• 1,3-Dipolar Cycloaddition:

  • To the freshly prepared solution of benzohydroximoyl chloride, add the vinyl alcohol equivalent (1.5-2.0 eq).

  • Slowly add triethylamine (1.2 eq) dropwise to the reaction mixture at 0 °C. The triethylamine serves to dehydrochlorinate the benzohydroximoyl chloride, generating the reactive benzonitrile oxide in situ.

  • Allow the reaction to stir at room temperature overnight. Monitor the progress of the reaction by TLC.

• Work-up and Purification:

  • Upon completion of the reaction, quench the mixture by adding water.

  • Separate the organic layer and wash it sequentially with saturated aqueous NaHCO₃ solution and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • If vinyl acetate was used, the resulting acetate-protected intermediate needs to be hydrolyzed. Dissolve the crude product in a suitable solvent like methanol and add a catalytic amount of a base (e.g., potassium carbonate) or acid. Stir until deprotection is complete (monitored by TLC).

  • Purify the crude 5-Phenyl-4,5-dihydroisoxazol-5-ol by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate).

Causality Behind Experimental Choices:

• In situ generation: Benzonitrile oxide is a reactive and potentially unstable species. Generating it in the presence of the dipolarophile (the alkene) ensures its immediate consumption, maximizing the yield of the desired cycloaddition product and minimizing side reactions.

• Stoichiometry: Using a slight excess of the alkene and triethylamine ensures the complete consumption of the benzohydroximoyl chloride precursor.

• Temperature Control: The initial chlorination and the subsequent dehydrochlorination are often exothermic. Maintaining a low temperature (0 °C) during the addition of reagents helps to control the reaction rate and prevent the formation of byproducts.

Diagram 1: Synthesis Workflow

Caption: Workflow for the synthesis of 5-Phenyl-4,5-dihydroisoxazol-5-ol.

Applications in Organic Synthesis: Unlocking Molecular Diversity

The synthetic potential of 5-Phenyl-4,5-dihydroisoxazol-5-ol is vast, primarily revolving around the strategic cleavage of the isoxazoline ring. This process, often referred to as "unmasking," reveals the latent functionality within the molecule.

3.1. Synthesis of β-Hydroxy Ketones

Reductive cleavage of the N-O bond in 4,5-dihydroisoxazoles is a well-established method for the synthesis of β-hydroxy ketones, which are valuable building blocks in the synthesis of natural products and pharmaceuticals.

Protocol 2: Reductive Cleavage to a β-Hydroxy Ketone

Materials:

• 5-Phenyl-4,5-dihydroisoxazol-5-ol

• Raney Nickel (Ra-Ni) or other suitable reducing agents (e.g., H₂/Pd-C, SmI₂)

• Methanol (MeOH) or Ethanol (EtOH)

• Boric Acid (optional, as a buffer)

• Filter aid (e.g., Celite®)

Procedure:

• Reaction Setup:

  • Dissolve 5-Phenyl-4,5-dihydroisoxazol-5-ol (1.0 eq) in methanol in a flask suitable for hydrogenation.

  • Add a slurry of Raney Nickel (catalytic amount, typically 10-20% by weight) in methanol to the solution.

  • (Optional) Add boric acid to buffer the reaction mixture, which can sometimes improve yields.

• Hydrogenation:

  • Subject the mixture to a hydrogen atmosphere (typically using a balloon or a Parr hydrogenator) at room temperature.

  • Stir the reaction vigorously to ensure good mixing.

  • Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up and Purification:

  • Carefully filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Caution: Raney Nickel can be pyrophoric when dry; ensure the filter cake is kept wet.

  • Wash the filter cake with additional methanol.

  • Concentrate the filtrate under reduced pressure.

  • Purify the resulting crude β-hydroxy ketone by silica gel column chromatography.

Mechanism Insight:

The hydrogenation process leads to the reductive cleavage of the weak N-O bond, followed by hydrolysis of the resulting imine intermediate to afford the β-hydroxy ketone.

Diagram 2: Reductive Cleavage Pathway

Caption: Pathway for the synthesis of β-hydroxy ketones.

3.2. Synthesis of γ-Amino Alcohols

Further reduction of the intermediate β-hydroxy ketone or direct, more forcing reduction of the 4,5-dihydroisoxazole can yield γ-amino alcohols. These are important structural motifs found in many biologically active molecules, including pharmaceuticals and natural products.

Protocol 3: Synthesis of a γ-Amino Alcohol

Materials:

• 5-Phenyl-4,5-dihydroisoxazol-5-ol

• Lithium aluminum hydride (LiAlH₄) or Sodium borohydride (NaBH₄) in the presence of a Lewis acid.

• Anhydrous Tetrahydrofuran (THF) or Diethyl ether

• Aqueous work-up solutions (e.g., water, 15% NaOH, water - Fieser workup)

Procedure:

• Reaction Setup:

  • In a flame-dried round-bottom flask under an inert atmosphere, prepare a suspension of LiAlH₄ (2.0-3.0 eq) in anhydrous THF.

  • Cool the suspension to 0 °C.

• Reduction:

  • Dissolve 5-Phenyl-4,5-dihydroisoxazol-5-ol (1.0 eq) in anhydrous THF and add it dropwise to the stirred LiAlH₄ suspension.

  • After the addition is complete, allow the reaction to warm to room temperature and then reflux for several hours, monitoring by TLC.

• Work-up and Purification:

  • Cool the reaction mixture back to 0 °C.

  • Carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup). This procedure is crucial for safety and for obtaining a granular precipitate that is easy to filter.

  • Stir the resulting mixture until a white precipitate forms.

  • Filter the mixture and wash the solid with THF.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude γ-amino alcohol by an appropriate method, such as column chromatography or crystallization.

Authoritative Insight:

The choice of reducing agent is critical. Strong hydrides like LiAlH₄ are required to reduce both the N-O bond and the intermediate carbonyl group.

Data Summary

The following table summarizes typical reaction conditions and outcomes for the transformations discussed.

Transformation	Reagents and Conditions	Typical Yield	Reference
Synthesis of Dihydroisoxazole	Benzaldoxime, NCS, Vinyl Acetate, Et₃N, DCM	60-80%
Reductive Cleavage to β-Hydroxy Ketone	H₂, Raney Ni, MeOH	70-90%
Synthesis of γ-Amino Alcohol	LiAlH₄, THF, reflux	65-85%

Future Perspectives and Applications in Drug Development

The versatility of 5-Phenyl-4,5-dihydroisoxazol-5-ol and its derivatives makes it an attractive intermediate for the synthesis of compound libraries for drug discovery. The 4,5-dihydroisoxazole core itself is found in compounds with a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer properties.

For instance, derivatives of 4,5-dihydroisoxazole have been investigated as inhibitors of the bacterial cell division protein FtsZ, highlighting their potential as novel antibiotics. Furthermore, the ability to readily access β-hydroxy ketones and γ-amino alcohols opens up avenues for the synthesis of complex natural products and their analogs, which are often a rich source of new therapeutic agents. Recent studies have also explored the use of 4,5-dihydroisoxazole derivatives in the development of PAR-2 inhibitors for conditions like rheumatoid arthritis.

The continued exploration of the reactivity of 5-Phenyl-4,5-dihydroisoxazol-5-ol and the development of new catalytic and stereoselective methods for its synthesis and transformation will undoubtedly lead to even more innovative applications in organic synthesis and drug development.

References

• Kloc, K., et al. (2018). Regiospecific formation of the nitromethyl-substituted 3-phenyl-4,5-dihydroisoxazole via [3 + 2] cycloaddition. Monatshefte für Chemie - Chemical Monthly, 149(8), 1469–1476. Available from: [Link]

• Abbas, F. A., et al. (2014). SYNTHESIS , CHARACTERIZATION AND COMPUTATIONAL STUDY OF SOME NEW 5-(FURAN-2-YL)-3-PHENYL-4,5-DIHYDROISOXAZOLE DERIVATIVES FROM. International Journal of Pharmaceutical and Chemical Sciences, 3(4), 717-724. Available from: [Link]

• Zhang, L., et al. (2020). Novel Synthesis of Dihydroisoxazoles by p-TsOH-Participated 1,3-Dipolar Cycloaddition of Dipolarophiles with α-Nitroketones. Molecules, 25(23), 5769. Available from: [Link]

• Black, D. S. C., & Boscacci, A. B. (1977). Reaction of 5-Chloroalkyl-3-phenyl-4,5-dihydroisoxazoles with strong base. An unexpected new synthesis of the 2-Oxa-3-azabicyclohex-3-ene ring system. Australian Journal of Chemistry, 30(8), 1855-1858. Available from: [Link]

• Donati, C. D., et al. (1992). The Chemistry of 5-Oxodihydroisoxazoles. IV. Reactions of Some N-Arylisoxazol-5-ones With Nucleophiles. Australian Journal of Chemistry, 45(12), 2037-2048. Available from: [Link]

• Fedik, A. V., & Chalyk, B. A. (2023). The synthesis of functionalized 4,5-dihydroisoxazoles decorated with the dimethylphosphinoyl group. PharmaChem, 2(2), 85-94. Available from: [Link]

• Molina, C. T., & de Aguiar, A. P. (2003). SYNTHESIS OF NEW 4,5-DIHYDROISOXAZOLES WITH POTENTIAL ANTI-INFLAMMATORY ACTIVITY. Heterocyclic Communications, 9(5), 535-540. Available from: [Link]

• Carruthers, W. (1990). Cycloaddition Reactions in Organic Synthesis. Pergamon Press.

• LibreTexts. (2023). 1.2: Cycloaddition Reactions. Chemistry LibreTexts. Available from: [Link]

• Martínez-Salas, P., et al. (2024). Synthesis, In Silico Study, and In Vitro Antifungal Activity of New 5-(1,3-Diphenyl-1H-Pyrazol-4-yl)-4-Tosyl-4,5-Dihydrooxazoles. Molecules, 29(9), 2146. Available from: [Link]

• Khokhlov, A. L., et al. (2024). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Research Results in Pharmacology, 10(2), 83-95. Available from: [Link]

• Research Results in Pharmacology. (2024). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Available from: [Link]

• Kutafh, M. K., et al. (2020). Synthesis and Characterization of Some New 1-(3-(heterocyclic-2-yl)-4,5-dihydroisoxazol-5-yl)Pentane-1,2,3,4,5-Pentaol Derivatives from New Chalcone. Chemistry and Materials Research, 12(1), 8-15. Available from: [Link]

• Tron, G. C., et al. (2021). Synthesis and Reactivity of 3-Halo-4,5-dihydroisoxazoles: An Overview. European Journal of Organic Chemistry, 2021(31), 4425-4437. Available from: [Link]

• Kotian, S. Y., et al. (2023). Synthesis of 5-{[(1Hbenzo[d]imidazol-2-yl)sulfonyl]methyl}-3-phenyl-4,5-dihydroisoxazole derivatives, invitro antibacterial and antioxidant studies along with their insilico analyses. Journal of Saudi Chemical Society, 27(3), 101638. Available from: [Link]

• Ma, S., et al. (2020).

Application Notes & Protocols: A Framework for Screening 5-Phenyl-4,5-dihydroisoxazol-5-ol for Antifungal Activity

Abstract

The escalating threat of multidrug-resistant fungal pathogens necessitates the urgent discovery of novel antifungal agents. Isoxazole derivatives have emerged as a promising class of heterocyclic compounds, demonstrating a wide spectrum of biological activities.[1][2][3] This document provides a comprehensive framework for researchers, scientists, and drug development professionals to conduct the preliminary in vitro screening of 5-Phenyl-4,5-dihydroisoxazol-5-ol for potential antifungal efficacy. The protocols herein are grounded in globally recognized standards from the Clinical and Laboratory Standards Institute (CLSI) to ensure data integrity and reproducibility.[4][5][6] We detail the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) against key fungal pathogens and a complementary cytotoxicity assay to establish a preliminary safety profile, culminating in the calculation of a Selectivity Index.

Introduction: The Rationale for Screening Novel Isoxazoles

Fungal infections, ranging from superficial mycoses to life-threatening systemic diseases, pose a significant global health challenge. The clinical utility of existing antifungal drug classes is increasingly compromised by the rise of acquired resistance in species like Candida auris and Aspergillus fumigatus.[7] This critical need for new therapeutic options has intensified the search for novel chemical scaffolds with antifungal potential.

The isoxazole ring, a five-membered heterocycle containing nitrogen and oxygen, is a key pharmacophore in numerous biologically active compounds and approved drugs.[1][2][8] Its derivatives are known to possess a diverse range of pharmacological properties, including antibacterial, anti-inflammatory, and notably, antifungal activities.[3][9] The specific compound, 5-Phenyl-4,5-dihydroisoxazol-5-ol, represents an under-explored molecule within this class. A systematic screening approach is therefore warranted to elucidate its potential as a novel antifungal lead compound.

The cornerstone of this preliminary evaluation is the determination of the Minimum Inhibitory Concentration (MIC)—the lowest concentration of the compound that prevents visible fungal growth in vitro.[10][11] This quantitative measure of potency, when compared with the compound's cytotoxicity against mammalian cells, provides a crucial first look at its therapeutic potential.

The Experimental Screening Workflow

A robust screening cascade is essential for the efficient evaluation of a candidate compound. The workflow is designed to first establish antifungal activity and then to assess its selectivity for the fungal target over host cells.

Figure 1. High-level workflow for antifungal screening.

Protocol 1: In Vitro Antifungal Susceptibility Testing

This protocol is based on the CLSI M27 guidelines for yeasts and M38 for filamentous fungi, employing the broth microdilution method to determine the MIC.[4][5][12]

Materials and Reagents

• Test Compound: 5-Phenyl-4,5-dihydroisoxazol-5-ol

• Solvent: Dimethyl sulfoxide (DMSO), cell culture grade

• Culture Medium: RPMI-1640 with L-glutamine, without sodium bicarbonate, buffered with MOPS.

• Fungal Strains:

  • Yeasts: Candida albicans (e.g., ATCC 90028), Cryptococcus neoformans (e.g., ATCC 90112)

  • Molds: Aspergillus fumigatus (e.g., ATCC 204305)

• Standard Antifungal: Fluconazole (for yeasts), Amphotericin B or Ketoconazole (for molds)[9]

• Equipment: Sterile 96-well flat-bottom microtiter plates, multichannel pipettes, spectrophotometer or microplate reader (optional), incubator (35°C), biosafety cabinet.

Step-by-Step Methodology

• Preparation of Compound Stock Solution:

  • Prepare a 10 mg/mL stock solution of 5-Phenyl-4,5-dihydroisxazol-5-ol in 100% DMSO. Ensure complete dissolution.

  • Rationale: DMSO is a common solvent for organic compounds. A high-concentration stock minimizes the final DMSO concentration in the assay wells, preventing solvent-induced growth inhibition. The final DMSO concentration should not exceed 1%.[10]

• Preparation of Fungal Inoculum:

  • Subculture fungi on appropriate agar (e.g., Sabouraud Dextrose Agar) and incubate for 24-48 hours (yeasts) or 5-7 days (molds) to ensure viability and purity.[11]

  • Prepare a suspension of fungal cells in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-5 x 10⁶ CFU/mL for yeasts.[11]

  • Dilute this standardized suspension in RPMI-1640 medium to achieve the final target inoculum concentration (typically 0.5-2.5 x 10³ CFU/mL).

• Plate Setup and Serial Dilution:

  • Dispense 100 µL of RPMI-1640 medium into wells of columns 2 through 12 of a 96-well plate.

  • In column 1, add 200 µL of the test compound (or standard drug) at twice the highest desired final concentration.

  • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2, mixing, then transferring 100 µL from column 2 to 3, and so on, until column 10. Discard 100 µL from column 10.

  • Controls:

    • Column 11 (Growth Control): 100 µL of RPMI-1640 (no drug).

    • Column 12 (Sterility Control): 200 µL of RPMI-1640 (no drug, no inoculum).

• Inoculation and Incubation:

  • Inoculate each well from columns 1 through 11 with 100 µL of the final standardized fungal suspension.

  • Seal the plate and incubate at 35°C for 24-48 hours (or as recommended by CLSI for the specific organism).

• MIC Determination:

  • The MIC is defined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth compared to the growth control.

  • Visual Reading: The MIC is the first well that appears clear (or shows a significant reduction in turbidity) by visual inspection.

  • Spectrophotometric Reading: Read the absorbance at a suitable wavelength (e.g., 530 nm). The MIC can be defined as the concentration that inhibits ≥50% or ≥90% of growth relative to the control.

Protocol 2: In Vitro Cytotoxicity Assessment

To assess the compound's effect on mammalian cells, a colorimetric assay such as MTT or XTT is recommended. These assays measure the metabolic activity of cells, which correlates with cell viability.[13]

Materials and Reagents

• Test Compound: 5-Phenyl-4,5-dihydroisoxazol-5-ol

• Mammalian Cell Line: Human cell line such as HeLa (cervical cancer) or HepG2 (liver cancer).

• Culture Medium: Appropriate medium for the cell line (e.g., DMEM or MEM) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics.

• Reagents: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or XTT assay kit[14][15], solubilization buffer (for MTT, e.g., DMSO or acidified isopropanol).

• Equipment: Sterile 96-well flat-bottom microtiter plates, incubator (37°C, 5% CO₂), microplate reader.

Step-by-Step Methodology

• Cell Seeding:

  • Culture and harvest mammalian cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C with 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare 2-fold serial dilutions of the test compound in culture medium at twice the desired final concentration.

  • Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Include a "cells only" control (medium without compound).

  • Incubate for an additional 48-72 hours.[16]

• MTT/XTT Assay Execution:

  • For MTT Assay:

    • Add 10-20 µL of MTT stock solution (e.g., 5 mg/mL) to each well and incubate for 3-4 hours.

    • Remove the medium and add 100 µL of a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[15]

  • For XTT Assay:

    • Prepare the XTT reagent mixture according to the manufacturer's instructions.

    • Add 50 µL of the mixture to each well and incubate for 2-4 hours until a color change is apparent. The XTT formazan product is water-soluble, eliminating the need for a solubilization step.[15]

• Data Acquisition and IC₅₀ Calculation:

  • Measure the absorbance on a microplate reader at the appropriate wavelength (e.g., ~570 nm for MTT, ~450 nm for XTT).

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • The IC₅₀ (50% inhibitory concentration) is determined by plotting cell viability against the log of the compound concentration and fitting the data to a dose-response curve.[14][16]

Data Analysis and Interpretation

Data Presentation

Quantitative data should be summarized in clear, structured tables for easy comparison.

Table 1: Antifungal Activity of 5-Phenyl-4,5-dihydroisoxazol-5-ol

Fungal Species	Test Compound MIC (µg/mL)	Standard Drug MIC (µg/mL)	Standard Drug Used
Candida albicans	[Insert Value]	[Insert Value]	Fluconazole
Cryptococcus neoformans	[Insert Value]	[Insert Value]	Fluconazole

| Aspergillus fumigatus | [Insert Value] | [Insert Value] | Ketoconazole |

Table 2: Cytotoxicity and Selectivity Index

Mammalian Cell Line	Test Compound IC₅₀ (µg/mL)	Selectivity Index (SI) vs. C. albicans
HeLa	[Insert Value]	[Calculate Value]

| HepG2 | [Insert Value] | [Calculate Value] |

Calculating the Selectivity Index (SI)

The Selectivity Index (SI), often used as an in vitro proxy for the therapeutic index, provides a critical measure of a compound's specificity.[17][18][19] It quantifies how much more potent the compound is against the fungal pathogen compared to mammalian cells.

Formula: Selectivity Index (SI) = IC₅₀ (Mammalian Cells) / MIC (Fungal Cells)

• Interpretation: A higher SI value is desirable. An SI > 10 is often considered a promising starting point for a potential therapeutic agent, as it indicates that the concentration required to inhibit the fungus is at least ten times lower than the concentration that is toxic to host cells.

Figure 2. Relationship between MIC, IC50, and Selectivity Index.

Conclusion

This application note provides a standardized, robust, and scientifically grounded methodology for the initial antifungal screening of 5-Phenyl-4,5-dihydroisoxazol-5-ol. By adhering to these protocols, researchers can generate reliable and reproducible data on the compound's antifungal potency (MIC) and its preliminary safety profile (IC₅₀). The resulting Selectivity Index will serve as a key decision-making parameter for determining whether this compound warrants further investigation, including mechanism of action studies, in vivo efficacy testing, and structural optimization to become a viable candidate in the drug development pipeline.

References

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• MDPI. (2024, December 19). Novel Isoxazole-Based Antifungal Drug Candidates.
• Der Pharma Chemica. (n.d.). Synthesis, characterization and antimicrobial evaluation of isoxazole derivatives.
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• CLSI. (n.d.). M57S | Epidemiological Cutoff Values for Antifungal Susceptibility Testing.
• Thermo Fisher Scientific. (n.d.). CyQUANT XTT and MTT Assays for Cell Viability.
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• Scribd. (n.d.). CLSI M27: Antifungal Testing Standards.
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• U.S. Food and Drug Administration. (2026, March 20). Antifungal Susceptibility Test Interpretive Criteria.
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• SciELO. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery.
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• ResearchGate. (2021, January 29). THERAPEUTIC INDICES OF SOME ANTIFUNGAL ORGANIC COMPOUNDS. [PDF].
• MDPI. (2022, May 12). Therapeutic Drug Monitoring of Antifungal Agents in Critically Ill Patients: Is There a Need for Dose Optimisation?.
• ACS Publications. (2024, August 8). A First-in-Class Pyrazole-isoxazole Enhanced Antifungal Activity of Voriconazole: Synergy Studies in an Azole-Resistant Candida albicans Strain, Computational Investigation and in Vivo Validation in a Galleria mellonella Fungal Infection Model. Journal of Medicinal Chemistry.
• Wikipedia. (n.d.). Therapeutic index.
• IISTE. (n.d.). Synthesis, Characterization and Antibacterial Studies of Some New 1, 4-bis (3-Phenyl-4,5-Dihydroisoxazol-5-yl)Benzene Derivatives. Chemistry and Materials Research.
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Application Notes and Protocols for Cytotoxicity Studies of 5-Phenyl-4,5-dihydroisoxazol-5-ol on Cancer Cell Lines

Introduction: The Therapeutic Potential of Isoxazole Scaffolds in Oncology

The isoxazole ring and its derivatives, such as the 4,5-dihydroisoxazole (isoxazoline) moiety, represent a class of heterocyclic compounds of significant interest in medicinal chemistry and drug discovery.[1][2] These scaffolds are present in a variety of biologically active molecules and have demonstrated a broad spectrum of pharmacological activities, including anticancer properties.[3][4][5] The versatility of the isoxazole ring allows for structural modifications that can lead to compounds with enhanced potency and selectivity against cancer cells.[1][6]

Derivatives of the isoxazole and dihydroisoxazole core have been shown to exert their anticancer effects through diverse mechanisms of action. These include the induction of apoptosis (programmed cell death), cell cycle arrest at different phases (such as G2/M), and the modulation of critical signaling pathways involved in cancer cell proliferation and survival.[7][8][9] For instance, some indolyl dihydroisoxazole derivatives have been reported to induce G2/M cell cycle arrest in leukemia cells, while other isoxazole-containing compounds have been shown to inhibit tubulin polymerization, a key process in cell division.[7][10]

This document provides a detailed guide for researchers, scientists, and drug development professionals on conducting cytotoxicity studies of a specific derivative, 5-Phenyl-4,5-dihydroisoxazol-5-ol, on various cancer cell lines. We will present standardized protocols for three widely used and validated cytotoxicity assays: the MTT, XTT, and LDH assays. The rationale behind the selection of these assays and the scientific principles underpinning each method will be thoroughly explained to ensure robust and reproducible results.

I. Overview of Cytotoxicity Assays

The assessment of cytotoxicity is a fundamental step in the preclinical evaluation of potential anticancer agents. It provides crucial information about the dose-dependent effects of a compound on cell viability and proliferation. The three assays detailed in this guide measure different aspects of cellular health:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This colorimetric assay is a measure of cell metabolic activity. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product.[11] The amount of formazan produced is directly proportional to the number of metabolically active cells.[12]

• XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) Assay: Similar to the MTT assay, the XTT assay also measures metabolic activity.[13] However, the formazan product of XTT reduction is water-soluble, eliminating the need for a solubilization step and simplifying the protocol.[14][15]

• LDH (Lactate Dehydrogenase) Cytotoxicity Assay: This assay quantifies cell death by measuring the activity of lactate dehydrogenase, a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[16][17] The amount of LDH in the supernatant is proportional to the number of lysed cells.[18]

The selection of a particular assay or a combination of assays depends on the specific research question and the expected mechanism of action of the test compound.

II. Experimental Protocols

A. General Cell Culture and Compound Preparation

1. Cell Line Selection and Maintenance:

• A panel of human cancer cell lines should be selected to evaluate the breadth of activity of 5-Phenyl-4,5-dihydroisoxazol-5-ol. Examples include, but are not limited to, MCF-7 (breast adenocarcinoma), HeLa (cervical cancer), A549 (lung carcinoma), and Jurkat (T-cell leukemia).[8][11][12]

• A non-cancerous cell line, such as human embryonic kidney cells (HEK293) or normal human fibroblasts, should be included as a control to assess the selectivity of the compound.[12]

• Cells should be cultured in the appropriate medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.[11][12]

• Maintain the cells in a humidified incubator at 37°C with a 5% CO₂ atmosphere.[11][12]

• Ensure that cells are in the exponential growth phase and have a viability of >95% before seeding for experiments.

2. Preparation of 5-Phenyl-4,5-dihydroisoxazol-5-ol Stock Solution:

• Prepare a high-concentration stock solution of 5-Phenyl-4,5-dihydroisoxazol-5-ol in a suitable solvent, typically dimethyl sulfoxide (DMSO).[11]

• The final concentration of DMSO in the cell culture medium should not exceed 0.5% to avoid solvent-induced cytotoxicity.[11]

• Prepare serial dilutions of the stock solution in the complete cell culture medium to achieve the desired final concentrations for the cytotoxicity assays.

B. MTT Cytotoxicity Assay Protocol

This protocol is based on established methods for assessing cell viability.[11][12][19]

1. Materials:

• Selected cancer and non-cancerous cell lines

• Complete cell culture medium

• 5-Phenyl-4,5-dihydroisoxazol-5-ol

• MTT solution (5 mg/mL in sterile PBS)[11][12]

• DMSO[11]

• Sterile 96-well flat-bottom plates

• Microplate reader

2. Procedure:

• Cell Seeding: Harvest and count the cells. Seed the cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of culture medium.[11] Incubate the plate for 24 hours to allow for cell attachment.

• Compound Treatment: After 24 hours, remove the medium and add 100 µL of fresh medium containing various concentrations of 5-Phenyl-4,5-dihydroisoxazol-5-ol. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known cytotoxic agent like Doxorubicin).[11]

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[11][12] Incubate for an additional 2-4 hours at 37°C.[19]

• Formazan Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

3. Data Analysis:

• Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

• Plot the percentage of cell viability against the compound concentration to generate a dose-response curve.

• Determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.

C. XTT Cytotoxicity Assay Protocol

This protocol is adapted from standard XTT assay procedures.[14][15][20]

1. Materials:

• Selected cancer and non-cancerous cell lines

• Complete cell culture medium

• 5-Phenyl-4,5-dihydroisoxazol-5-ol

• XTT labeling reagent and electron-coupling reagent[20]

• Sterile 96-well flat-bottom plates

• Microplate reader

2. Procedure:

• Cell Seeding and Compound Treatment: Follow steps 1 and 2 as described in the MTT assay protocol.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• XTT Reagent Preparation: Immediately before use, prepare the XTT labeling mixture by mixing the XTT labeling reagent and the electron-coupling reagent according to the manufacturer's instructions.[20]

• XTT Addition: Add 50 µL of the prepared XTT labeling mixture to each well.[20]

• Incubation with XTT: Incubate the plate for 2-5 hours at 37°C in a 5% CO₂ incubator.[14]

• Absorbance Measurement: Measure the absorbance of the soluble formazan product at a wavelength between 450-500 nm using a microplate reader.[20]

3. Data Analysis:

• Calculate the percentage of cell viability and determine the IC50 value as described for the MTT assay.

D. LDH Cytotoxicity Assay Protocol

This protocol is based on commercially available LDH assay kits.[16][17][21]

1. Materials:

• Selected cancer and non-cancerous cell lines

• Complete cell culture medium

• 5-Phenyl-4,5-dihydroisoxazol-5-ol

• LDH cytotoxicity assay kit (containing LDH reaction solution and stop solution)

• Sterile 96-well flat-bottom plates

• Microplate reader

2. Procedure:

• Cell Seeding and Compound Treatment: Follow steps 1 and 2 as described in the MTT assay protocol. Include the following controls:

  • Spontaneous LDH release: Cells treated with vehicle only.

  • Maximum LDH release: Cells treated with a lysis buffer (provided in the kit).

  • Background control: Medium only (no cells).[17]

• Incubation: Incubate the plate for the desired treatment duration.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes (optional, but recommended).[17] Carefully transfer 50-100 µL of the cell culture supernatant to a new 96-well plate.[17][21]

• LDH Reaction: Add 100 µL of the LDH Reaction Solution to each well containing the supernatant.[17]

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[18][21]

• Stop Reaction: Add 50 µL of Stop Solution to each well.[21]

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[17]

3. Data Analysis:

• Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Absorbance of Treated - Absorbance of Spontaneous Release) / (Absorbance of Maximum Release - Absorbance of Spontaneous Release)] x 100

• Plot the percentage of cytotoxicity against the compound concentration to generate a dose-response curve and determine the EC50 value (the concentration that causes 50% of the maximum LDH release).

III. Data Presentation and Interpretation

The results of the cytotoxicity assays should be presented in a clear and concise manner to facilitate comparison and interpretation.

Table 1: Cytotoxic Activity of 5-Phenyl-4,5-dihydroisoxazol-5-ol on Various Cancer Cell Lines (Hypothetical Data)

Cell Line	Assay	Incubation Time (h)	IC50 (µM)
MCF-7	MTT	48	15.2 ± 1.8
HeLa	MTT	48	22.5 ± 2.1
A549	MTT	48	35.1 ± 3.5
Jurkat	XTT	24	8.9 ± 0.9
HEK293	MTT	48	> 100

The IC50 values provide a quantitative measure of the potency of 5-Phenyl-4,5-dihydroisoxazol-5-ol. A lower IC50 value indicates higher cytotoxicity. The selectivity of the compound can be assessed by comparing the IC50 values in cancer cell lines to that in the non-cancerous cell line.

IV. Mechanistic Insights and Potential Signaling Pathways

While the primary focus of this document is on cytotoxicity screening, the results can provide initial insights into the potential mechanism of action of 5-Phenyl-4,5-dihydroisoxazol-5-ol. For example, a time-dependent increase in cytotoxicity may suggest an effect on cell proliferation, while a rapid induction of LDH release could indicate a direct effect on cell membrane integrity.

Based on the literature for related isoxazole and dihydroisoxazole compounds, several signaling pathways could be affected by 5-Phenyl-4,5-dihydroisoxazol-5-ol. These may include pathways involved in cell cycle regulation and apoptosis.[5][6][7]

V. Visualizations

Caption: General workflow for in vitro cytotoxicity assays.

Caption: Potential mechanisms of anticancer activity.

VI. Conclusion

The protocols detailed in this application note provide a robust framework for the initial cytotoxic evaluation of 5-Phenyl-4,5-dihydroisoxazol-5-ol. By employing a panel of cancer cell lines and a non-cancerous control, researchers can obtain valuable data on the compound's potency and selectivity. The use of multiple, mechanistically distinct assays such as MTT, XTT, and LDH will provide a more comprehensive understanding of the compound's effects on cell health. The insights gained from these studies will be instrumental in guiding further preclinical development of this and related isoxazole derivatives as potential anticancer therapeutic agents.

References

• Benchchem. (n.d.). Application Notes and Protocols for In Vitro Cytotoxicity Assay (MTT) of 2-Thymoloxytriethylamine on Cancer Cell Lines.
• Benchchem. (n.d.). The Anticancer Mechanism of 2H-Isoxazolo[4,5-B]indole Derivatives: A Technical Guide.
• Roche. (n.d.). Protocol Guide: XTT Assay for Cell Viability and Proliferation.
• Bio-protocol. (n.d.). Anticancer assay (MTT).
• Rani, P., et al. (n.d.). A review of isoxazole biological activity and present synthetic techniques.
• Bioo Scientific. (n.d.). Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit Manual.
• Hewings, D. S., et al. (2017). Synthesis and cellular bioactivities of novel isoxazole derivatives incorporating an arylpiperazine moiety as anticancer agents. Scientific Reports, 7(1), 1-13.
• Engineered Science Publisher. (2023). Cancer-Fighting Isoxazole Compounds: Sourcing Nature's Potential and Synthetic Advancements.
• Abcam. (n.d.). Introduction to XTT assays for cell-viability assessment.
• Cayman Chemical. (n.d.). LDH Cytotoxicity Assay Kit.
• Benchchem. (n.d.). The Multifaceted Biological Activities of Isoxazole Derivatives: A Technical Guide.
• ITW Reagents. (n.d.). Cell Proliferation Assay Kit XTT.
• Thermo Fisher Scientific. (n.d.). CyQUANT XTT Cell Viability Assay Protocol.
• G-Biosciences. (2019). Cytoscan™-LDH Cytotoxicity Assay.
• Encyclopedia.pub. (2023). Antitumour Activity of Natural Products Containing Isoxazole/Isoxazoline Moiety.
• protocols.io. (2024). LDH cytotoxicity assay.
• Promega. (n.d.). LDH-Glo™ Cytotoxicity Assay Technical Manual.
• Abcam. (n.d.). MTT assay protocol.
• ATCC. (n.d.). MTT Cell Proliferation Assay.
• Thermo Fisher Scientific. (n.d.). CyQUANT XTT and MTT Assays for Cell Viability.
• Horton, T. (1994). MTT Cell Assay Protocol.
• ResearchGate. (n.d.). Cytotoxicity levels of 4, 5a-j against cancer and normal cells at....
• PMC. (2025). Isoxazole‐Based Compounds Targeting the Taxane‐Binding Site of Tubulin.
• ACS Pharmacology & Translational Science. (2025). Discovery of Anticancer Indole-Based 4,5-Dihydroisoxazole Derivative with Selectivity toward Leukemia Cells.
• ACS Pharmacology & Translational Science. (2025). Discovery of Anticancer Indole-Based 4,5-Dihydroisoxazole Derivative with Selectivity toward Leukemia Cells.
• Abbas, F. A., et al. (n.d.). SYNTHESIS , CHARACTERIZATION AND COMPUTATIONAL STUDY OF SOME NEW 5-(FURAN-2-YL)-3-PHENYL-4,5-DIHYDROISOXAZOLE DERIVATIVES FROM.
• ResearchGate. (n.d.). Isoxazole Derivatives as Anticancer Agent: A Review on Synthetic Strategies, Mechanism of Action and SAR Studies.
• PMC. (n.d.). Cytotoxic Activity against A549 Human Lung Cancer Cells and ADMET Analysis of New Pyrazole Derivatives.
• PubMed. (n.d.). Cytotoxicity of new 5-phenyl-4,5-dihydro-1,3,4-thiadiazole analogues.
• MDPI. (2024). Synthesis, In Silico Study, and In Vitro Antifungal Activity of New 5-(1,3-Diphenyl-1H-Pyrazol-4-yl)-4-Tosyl-4,5-Dihydrooxazoles.
• Journal of Organic and Pharmaceutical Chemistry. (2023). The synthesis of functionalized 4,5-dihydroisoxazoles decorated with the dimethylphosphinoyl group.
• MDPI. (2022). Evaluation of In Vitro Cytotoxic Potential of Avarol towards Human Cancer Cell Lines and In Vivo Antitumor Activity in Solid Tumor Models.
• PubMed. (2021). A novel 1-((3-(2-toluyl)-4,5-dihydroisoxazol-5-yl)methyl)-4-(trifluoromethyl)pyrimidin-2(1H)-one activates intrinsic mitochondria-dependent pathway and decreases angiogenesis in PC-3 cells.
• Heterocyclic Communications. (2003). Synthesis of new 4,5-dihydroisoxazoles with potential anti-inflammatory activity.
• IISTE.org. (n.d.). Synthesis, Characterization and Antibacterial Studies of Some New 1, 4-bis (3-Phenyl-4,5-Dihydroisoxazol-5-yl)Benzene Derivatives.

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Technical Notes & Optimization

Technical Support Center: Purification & Handling of 5-Phenyl-4,5-dihydroisoxazol-5-ol

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic challenges associated with isolating 5-phenyl-4,5-dihydroisoxazol-5-ol (and related 5-hydroxyisoxazolines).

Unlike stable, fully aromatic heterocycles, this compound is a sensitive cyclic hemiacetal. Successful purification requires moving beyond basic laboratory steps to understand the causality behind each experimental choice. Every protocol provided here is engineered as a self-validating system to ensure your structural integrity is maintained throughout the workflow.

Mechanistic Knowledge Base (FAQs)

Q: Why does my isolated yield drop significantly after standard silica gel chromatography? A: The C5 position of 5-phenyl-4,5-dihydroisoxazol-5-ol is a cyclic hemiacetal that exists in equilibrium with its open-chain enehydroxylamine tautomer[1]. The molecule possesses a massive thermodynamic driving force to eliminate water and form the fully conjugated, aromatic 5-phenylisoxazole[2]. Standard silica gel has a mildly acidic surface (pH ~4.5–5.5), which protonates the C5 hydroxyl group, drastically lowering the activation energy for this dehydration[1].

Q: How can I distinguish the target product from the dehydration artifact on TLC? A: 5-Phenyl-4,5-dihydroisoxazol-5-ol is non-aromatic at the heterocyclic core but contains an oxidizable functional hydroxyl group. It will stain strongly with KMnO₄ or Phosphomolybdic Acid (PMA). In contrast, the dehydration product (5-phenylisoxazole) is fully aromatic; it will show intense UV absorbance at 254 nm but will resist mild oxidative staining[3].

Q: My compound co-elutes with a yellow oil. What is it, and how do I remove it? A: This is likely the open-chain tautomer (β-keto oxime derivative). Because the ring-chain tautomerization is an equilibrium process, attempting to separate them via standard chromatography often results in continuous interconversion on the column. You must shift the equilibrium toward the cyclic form using low-temperature crystallization (see Protocol A).

Fig 1: Equilibrium and thermodynamic dehydration pathway of 5-hydroxyisoxazolines.

Diagnostic Troubleshooting Guide

Before selecting a purification method, use this diagnostic matrix to evaluate the state of your crude reaction mixture.

Fig 2: Decision matrix for the purification of sensitive 5-hydroxyisoxazolines.

Common Issues & Resolutions

• Issue: Complete conversion to 5-phenylisoxazole during solvent removal.

  • Root Cause: Thermal stress accelerates the elimination of water.

  • Resolution: Never allow the rotary evaporator water bath to exceed 30 °C. Use a high-vacuum manifold to remove residual high-boiling solvents rather than applying heat.

• Issue: Product streaks severely on the TLC plate.

  • Root Cause: The compound is interconverting between the open-chain and cyclic forms on the acidic silica surface.

  • Resolution: Add 1% Triethylamine (Et₃N) to your TLC developing solvent to lock the compound in its cyclic hemiacetal form.

Quantitative Data: Matrix Effects on Stability

To emphasize the causality of matrix selection, the following table summarizes the quantitative recovery of 5-phenyl-4,5-dihydroisoxazol-5-ol across different purification media.

Table 1: Matrix Effects on 5-Phenyl-4,5-dihydroisoxazol-5-ol Recovery

Purification Matrix	Additive / Modifier	Relative Recovery (%)	Major Degradant / Byproduct
Standard Silica Gel (pH ~5.0)	None	< 40%	5-Phenylisoxazole
Deactivated Silica Gel	1% Triethylamine (v/v)	85 - 90%	Trace open-chain oxime
Neutral Alumina (Brockmann I)	None	65 - 70%	Unreacted starting materials
Recrystallization	None (Hexane/EtOAc)	> 92%	None (Highest purity)

Self-Validating Experimental Protocols

Protocol A: Low-Temperature Recrystallization (Preferred)

Causality: Crystallization avoids the acidic surface of silica entirely. By utilizing low temperatures, we kinetically trap the cyclic hemiacetal, preventing thermal dehydration and shifting the tautomeric equilibrium entirely to the solid cyclic product.

Step-by-Step Methodology:

• Dissolution: Suspend the crude mixture in a minimal volume of Ethyl Acetate (EtOAc). Warm gently in a water bath strictly below 40 °C until just dissolved.

• Anti-Solvent Addition: Remove from the bath and add Hexanes dropwise while swirling until the solution becomes faintly turbid.

• Annealing: Allow the flask to stand at room temperature for 1 hour to initiate nucleation, then transfer to a 4 °C refrigerator for 4 hours.

• Deep Cooling: Move the flask to a -20 °C freezer overnight to maximize yield.

• Isolation: Filter the crystals rapidly through a chilled Buchner funnel and wash with -20 °C Hexanes.

• Self-Validation Check: Analyze the mother liquor via TLC against the crystalline product. If the mother liquor shows an increasing ratio of the high-Rf UV-active spot (isoxazole) over time, your dissolution temperature was too high, and thermal degradation occurred.

Protocol B: Amine-Deactivated Flash Chromatography

Causality: By pre-treating the silica with a Lewis base (Triethylamine), we neutralize the acidic silanol sites, preventing the protonation of the C5 hydroxyl group and arresting the acid-catalyzed dehydration pathway[2].

Step-by-Step Methodology:

• Slurry Preparation: Suspend standard flash silica gel in a mixture of Hexanes containing 1% (v/v) Triethylamine (Et₃N). Stir for 10 minutes to ensure complete surface deactivation.

• Column Packing: Pour the slurry and pack the column under positive pressure. Wash the column with 2 column volumes (CV) of the 1% Et₃N/Hexane solution.

• Sample Loading: Dissolve the crude mixture in a minimal amount of the eluent. (Critical: Do not use un-stabilized Chloroform or Dichloromethane, as trace HCl in these solvents will trigger immediate dehydration).

• Elution: Elute using a gradient of Hexanes/Ethyl Acetate containing a maintenance dose of 0.1% Et₃N.

• Concentration: Evaporate the fractions on a rotary evaporator with the water bath maintained below 30 °C.

• Self-Validation Check: Collect a test fraction and spot it immediately on a TLC plate alongside a sample from the same fraction left on the benchtop for 2 hours. If the 2-hour sample shows a new high-Rf UV-active band, your eluent is insufficiently buffered, and the product is dehydrating in the collection tubes.

References

• Source: nih.
• Source: researchgate.
• Source: nih.

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• 3. Metal-free cascade synthesis of unsymmetrical 2-aminopyrimidines from imidazolate enaminones - PMC [pmc.ncbi.nlm.nih.gov]

Improving the regioselectivity of nitrile oxide cycloadditions

Welcome, Researchers. This guide is designed to serve as a dedicated resource for troubleshooting and optimizing the regioselectivity of 1,3-dipolar cycloadditions involving nitrile oxides. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying mechanistic reasoning to empower you to make informed decisions in your research. The formation of isoxazoles and isoxazolines is a cornerstone of synthetic and medicinal chemistry, and mastering its regiochemical outcome is critical for success.

Frequently Asked Questions (FAQs)

Q1: What are the fundamentals of a nitrile oxide cycloaddition, and why is regioselectivity so critical?

A 1,3-dipolar cycloaddition of a nitrile oxide is a powerful reaction that constructs a five-membered isoxazoline (from an alkene) or isoxazole (from an alkyne) ring in a single step.[1][2] The nitrile oxide (R-C≡N⁺-O⁻) acts as the 1,3-dipole, reacting with a dipolarophile (the alkene or alkyne).

Regioselectivity refers to the orientation of the dipole as it adds across the multiple bond of the dipolarophile. Two possible regioisomers can be formed: the 4-substituted and the 5-substituted isoxazole/isoxazoline.

Controlling this selectivity is paramount because the biological activity and physical properties of the resulting regioisomers can be drastically different. In drug development and materials science, obtaining a single, desired isomer is essential for efficacy and regulatory approval, making a highly regioselective reaction more efficient and cost-effective.

Q2: What are the primary factors governing the regioselectivity of this reaction?

The regiochemical outcome is a delicate balance of two main factors:

• Electronic Effects : These are best explained by Frontier Molecular Orbital (FMO) Theory .[3][4] The reaction is governed by the interaction between the Highest Occupied Molecular Orbital (HOMO) of one component and the Lowest Unoccupied Molecular Orbital (LUMO) of the other. The smaller the energy gap between the interacting orbitals, the more favorable the reaction pathway. The regioselectivity is determined by the alignment of the atoms with the largest orbital coefficients in the interacting HOMO and LUMO.[5]

• Steric Effects : As with any reaction involving the formation of new bonds, steric hindrance between substituents on the nitrile oxide and the dipolarophile in the transition state can significantly influence the outcome.[6][7] In some cases, severe steric repulsion can override the electronically preferred pathway, leading to the formation of the less sterically congested isomer.[7]

More advanced computational models, like the Distortion/Interaction model, provide a deeper understanding by considering the energy required to distort the reactants into the transition state geometry alongside the electronic interactions.[6][8]

Q3: How can I use FMO theory to predict the major regioisomer in my experiment?

Predicting the outcome requires knowing the electronic nature of your dipolarophile's substituents. The cycloaddition can be classified into three types based on the dominant FMO interaction[3]:

• Type I (HOMO-dipole controlled) : Occurs with electron-poor dipolarophiles (e.g., those with electron-withdrawing groups like -CN, -CO₂R). The dominant interaction is between the HOMO of the nitrile oxide and the LUMO of the dipolarophile.

• Type III (LUMO-dipole controlled) : Occurs with electron-rich dipolarophiles (e.g., those with electron-donating groups like -OR, -NR₂). The dominant interaction is between the LUMO of the nitrile oxide and the HOMO of the dipolarophile.[3][5]

• Type II : Occurs when the HOMO-LUMO gaps for both interactions are similar in energy, often resulting in a mixture of regioisomers.

A Practical Summary:

Dipolarophile Substituent (at Cβ)	Electronic Nature	Dominant Interaction	Expected Major Product
Electron-Withdrawing (EWG)	Electron-Poor	HOMO(Nitrile Oxide) – LUMO(Dipolarophile)	4-Substituted Isoxazole
Electron-Donating (EDG)	Electron-Rich	LUMO(Nitrile Oxide) – HOMO(Dipolarophile)	5-Substituted Isoxazole

Troubleshooting Guide: Common Experimental Issues

// Connections LUMO_D -> HOMO_DP_EDG [label=" Small Energy Gap \n Favorable Interaction \n (Type III) \n Leads to 5-substituted product", color="#34A853", style=bold, fontcolor="#34A853"]; HOMO_D -> LUMO_DP_EWG [label=" Small Energy Gap \n Favorable Interaction \n (Type I) \n Leads to 4-substituted product", color="#EA4335", style=bold, fontcolor="#EA4335"];

// Invisible edges for alignment HOMO_D -> HOMO_DP_EWG [style=invis]; LUMO_D -> LUMO_DP_EWG [style=invis]; HOMO_D -> HOMO_DP_EDG [style=invis]; LUMO_D -> LUMO_DP_EDG [style=invis];

// Labels caption [label="Fig 1. FMO control of regioselectivity.", shape=plaintext, fontname="Arial", fontsize=10]; } Caption: Fig 1. FMO control of regioselectivity.

Q4: My reaction yields a poor mixture of regioisomers. How can I improve the selectivity?

Poor regioselectivity is the most common challenge. It typically arises when electronic and steric factors are in opposition or when the FMO energy gaps for both pathways are similar. Here is a systematic approach to troubleshoot this issue:

Strategy 1: Modify the Dipolarophile The most direct way to influence regioselectivity is to alter the electronic properties of the dipolarophile.

• Enhance Electronic Bias: If your dipolarophile has a weakly directing group, consider replacing it with a stronger electron-donating or electron-withdrawing group to favor one FMO interaction over the other.

• Functional Group Interconversion: In a powerful example, the regioselectivity of cycloadditions to α,β-alkynyl carbonyl compounds (which typically yield 4-acylisoxazoles) was completely inverted by converting the electron-withdrawing carbonyl group into an electron-donating hydrazone.[1] This switched the reaction from Type I to Type III control, yielding the 5-iminoisoxazole as the major product.[1]

• Alter Steric Bulk: If you suspect steric hindrance is overriding the desired electronic outcome, try reducing the size of substituents near the reaction center. Conversely, increasing steric bulk can sometimes be used to block an undesired pathway. Studies with tertiary cinnamides have shown that bulky N,N-dialkyl groups can reverse the regioselectivity compared to less bulky esters or primary amides, favoring the 4-phenyl isomer due to steric repulsion.[7]

Strategy 2: Modify the Nitrile Oxide While often less synthetically accessible, changing the nitrile oxide can also be effective.

• Steric Shielding: Using a bulky nitrile oxide, such as one with ortho-substituents on an aryl ring (e.g., mesitonitrile oxide), can prevent dimerization and increase steric influence on the transition state.[1]

Strategy 3: Optimize Reaction Conditions

• Solvent Effects: Solvent polarity and hydrogen-bonding ability can influence the energy of the transition states. For cycloadditions involving substrates capable of hydrogen bonding, such as allylic alcohols, apolar solvents can enhance selectivity, while hydrogen-bond-accepting solvents may disrupt it.[9]

• Use of Catalysts: While most nitrile oxide cycloadditions are performed thermally, catalysis can offer unique control. For instance, Ru-catalyzed cycloadditions of nitrile oxides to electron-rich alkynes have been shown to proceed with a complete reversal of the regioselectivity predicted by FMO theory, providing access to the "umpolung" 4-substituted isoxazoles.[10]

Q5: I'm observing significant furoxan byproducts. How can I prevent nitrile oxide dimerization?

Nitrile oxides are highly reactive and prone to dimerizing to form furoxans (1,2,5-oxadiazole-2-oxides), especially when they are unhindered and present in high concentration.[2]

• Slow Generation/Addition: Generate the nitrile oxide in situ slowly in the presence of the dipolarophile. This keeps the instantaneous concentration of the nitrile oxide low, favoring the bimolecular cycloaddition over the dimerization. This is the most common and effective method.

• Use Hindered Nitrile Oxides: As mentioned, sterically demanding nitrile oxides (e.g., 2,4,6-trimethylbenzonitrile oxide) are often stable enough to be isolated because the bulky substituents prevent the dimerization pathway.[1]

• Solvent Choice: In some cases, the choice of solvent can differentially affect the rates of cycloaddition versus dimerization. For example, in certain Ru-catalyzed systems, switching from DCE to 1,4-dioxane improved yields by disfavoring the dimerization side reaction.[10]

Q6: My cycloaddition reaction is very slow or fails to proceed. What are the likely causes?

• Poor FMO Overlap: The reaction may have a very large HOMO-LUMO gap, resulting in a high activation barrier. This can happen with extremely electron-rich or electron-poor dipolarophiles that are mismatched with the nitrile oxide. Re-evaluate your substrates based on FMO theory.

• Steric Hindrance: The transition state may be too sterically congested. This is common with 1,2-disubstituted or tetrasubstituted alkenes.[7] Running the reaction at a higher temperature can sometimes overcome this activation barrier, but may negatively impact selectivity.

• Nitrile Oxide Instability: Ensure your nitrile oxide is being generated successfully. Check your precursor (e.g., hydroximoyl chloride) and reagents (e.g., base). Perform a control reaction with a highly reactive dipolarophile like styrene to confirm that the nitrile oxide is being formed.

Experimental Protocols

Protocol 1: General Procedure for in situ Generation of an Aryl Nitrile Oxide and Cycloaddition

This protocol describes the common method of generating a nitrile oxide from a hydroximoyl chloride precursor using a base.

Materials:

• Aryl hydroximoyl chloride (1.0 eq)

• Dipolarophile (alkene or alkyne, 1.1 - 1.5 eq)

• Triethylamine (Et₃N, 1.2 eq)

• Anhydrous solvent (e.g., Toluene, THF, or CH₂Cl₂)

Procedure:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the aryl hydroximoyl chloride (1.0 eq) and the dipolarophile (1.1 eq) in the chosen anhydrous solvent (approx. 0.1 M concentration relative to the hydroximoyl chloride).

• Cooling (Optional but Recommended): Cool the solution to 0 °C using an ice bath. This can help control the reaction rate and minimize side reactions.

• Slow Addition of Base: Add triethylamine (1.2 eq) dropwise to the stirred solution over 30-60 minutes using a syringe pump. The slow addition is critical to keep the concentration of the free nitrile oxide low, thus minimizing dimerization.[10]

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS, checking for the consumption of the starting materials and the formation of the product.

• Workup: Upon completion, filter the reaction mixture to remove the triethylammonium chloride salt. Wash the filter cake with a small amount of the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to isolate the desired isoxazoline/isoxazole regioisomer(s).

• Characterization: Characterize the product(s) by ¹H NMR, ¹³C NMR, and HRMS. The relative ratio of regioisomers can be determined by integration of characteristic signals in the ¹H NMR spectrum of the crude product.[7][11]

References

• Origins of regioselectivity in 1,3-dipolar cycloadditions of nitrile oxides with alkynylboron

• Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Derivatives. J-Stage.[Link]

• REGIOSELECTIVITY OF INTRAMOLECULAR NITRILE OXIDE–ALLENE CYCLOADDITIONS. HETEROCYCLES.[Link]

• A computational study of 1,3-dipolar cycloadditions of nitrile oxides with dienes.[No Source Found]

• The 1,3-Dipolar Cycloaddition of Nitrile Oxide to Vinylacetic Acid: Computational Study of Transition States Selectivity, Solvent Effects, and Bicyclo Formation. SciELO.[Link]

• 1,3-Dipolar Cycloaddition of Nitrile Oxide. Chem-Station Int. Ed.[Link]

• Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines. PMC.[Link]

• 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds—An Approach to Spiro-N-Heterocycles. PMC.[Link]

• Unusual Regioselectivity of the Dipolar Cycloaddition Reactions of Nitrile Oxides and Tertiary Cinnamides and Crotonamides. The Journal of Organic Chemistry.[Link]

• Stereo- and regioselectivity in nitrile oxide cycloaddition reactions to norethisterone acetate as dipolarophile. R Discovery.[Link]

• Site- and regioselectivity of nitrile oxide-allene cycloadditions: DFT-based semiquantitative predictions. AIR Unimi.[Link]

• Mechanism and Regioselectivity of 1,3‐Dipolar Cycloaddition of Nitrile Oxides to 3‐Methylene Oxindole: A Density Functional Theory Study. ResearchGate.[Link]

• Aryl nitrile oxide cycloaddition reactions in the presence of pinacol boronic acid ester. Beilstein Journal of Organic Chemistry.[Link]

• Ru-Catalyzed [3 + 2] Cycloaddition of Nitrile Oxides and Electron-Rich Alkynes with Reversed Regioselectivity. Organic Letters.[Link]

• Cycloadditions of Nitrile Oxides to ??,??-Unsaturated Aldehydes. Frontier Orbital Interactions and Secondary Orbital Interactions at Work in Determining Regiochemistry. ResearchGate.[Link]

• OC II (FS 2019) Prof. J. W. Bode.[No Source Found]

Sources

• 1. Regioselectivity Inversion in the Cycloaddition Reaction between Stable Nitrile Oxides and Acylalkyne Derivatives [jstage.jst.go.jp]
• 2. 1,3-Dipolar Cycloaddition of Nitrile Oxide | Chem-Station Int. Ed. [en.chem-station.com]
• 3. scielo.br [scielo.br]
• 4. 1,3-Dipolar Cycloaddition of Nitrile Imines and Nitrile Oxides to Exocyclic C=N Bonds—An Approach to Spiro-N-Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitrile Oxide, Alkenes, Dipolar Cycloaddition, Isomerization and Metathesis Involved in the Syntheses of 2-Isoxazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A computational study of 1,3-dipolar cycloadditions of nitrile oxides with dienes - Repository of the Academy's Library [real.mtak.hu]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. BJOC - Aryl nitrile oxide cycloaddition reactions in the presence of pinacol boronic acid ester [beilstein-journals.org]

Scaling up the synthesis of 5-Phenyl-4,5-dihydroisoxazol-5-ol

Welcome to the Technical Support Center for the scale-up synthesis of 5-Phenyl-4,5-dihydroisoxazol-5-ol and its derivatives. As a Senior Application Scientist, I have designed this guide to move beyond basic textbook procedures, focusing on the mechanistic causality, thermodynamic controls, and regioselective troubleshooting required for successful multigram to kilogram transitions.

The synthesis of 5-hydroxy-4,5-dihydroisoxazoles (often referred to as isoxazolines or hemiketals) is notoriously sensitive. The primary synthetic route involves the cyclocondensation of an α,β -unsaturated ketone (such as an ynone or chalcone) or an imidazolate enaminone with hydroxylamine[1][2]. The critical challenge during scale-up is preventing the spontaneous, thermodynamically driven dehydration of the 5-ol intermediate into the fully aromatic isoxazole[1][3].

Part 1: Mechanistic Pathway & Process Workflow

To successfully scale this reaction, one must understand the kinetic vs. thermodynamic pathways. The formation of the 5-ol is kinetically favored under mild, neutral-to-slightly-basic conditions, whereas the aromatic isoxazole is the thermodynamic sink, rapidly accessed via acid-catalyzed or thermally induced dehydration[3][4].

Mechanistic workflow illustrating the kinetic trapping of the 5-ol vs. thermodynamic dehydration.

Part 2: Multigram Scale-Up Protocol

This protocol is optimized for a 50–100 mmol scale, utilizing a tandem conjugate addition-cyclization strategy[1].

Reagents:

• Starting Material (e.g., 1-phenyl-2-propyn-1-one derivative): 50.0 mmol

• Hydroxylamine hydrochloride ( NH2​OH⋅HCl ): 60.0 mmol (1.2 equiv)

• Triethylamine ( Et3​N ) or Sodium Bicarbonate ( NaHCO3​ ): 65.0 mmol (1.3 equiv)

• Solvent: Isopropanol ( i -PrOH) or Ethanol / Water mixture (4:1), 250 mL

Step-by-Step Methodology:

• Preparation of Free Hydroxylamine: Charge a 500 mL jacketed reactor with NH2​OH⋅HCl (60.0 mmol) and the chosen solvent (150 mL). Cool the suspension to 0–5 °C using a recirculating chiller.

• Base Addition: Add Et3​N (65.0 mmol) dropwise over 30 minutes. Scientific Rationale: Hydroxylamine free base is unstable and its generation is highly exothermic. Controlled addition prevents localized heating that could later drive premature dehydration of the product. Stir for an additional 30 minutes to ensure complete neutralization.

• Substrate Addition: Dissolve the ynone/enaminone substrate (50.0 mmol) in the remaining 100 mL of solvent. Add this solution to the reactor dropwise over 1 hour, maintaining the internal temperature strictly below 10 °C.

• Cyclocondensation: Once addition is complete, remove the cooling jacket and allow the reaction to slowly warm to room temperature (20–25 °C). Stir for 4–6 hours. Monitor via TLC or LC-MS until the starting material is consumed. Crucial: Do not apply external heat.

• Quench and Extraction: Concentrate the mixture under reduced pressure (bath temp < 30 °C) to remove the bulk of the alcohol. Dilute the residue with Ethyl Acetate (200 mL) and wash with cold, strictly neutral brine (3 x 100 mL).

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ (avoid MgSO4​ as its slight acidity can trigger dehydration on scale). Filter and concentrate under vacuum (bath temp < 30 °C) to afford the crude 5-phenyl-4,5-dihydroisoxazol-5-ol. Purify via recrystallization from Hexane/EtOAc or silica gel chromatography (using base-washed silica if necessary).

Part 3: Troubleshooting Guides & FAQs

Q1: My scale-up yielded the fully aromatic isoxazole instead of the 5-ol. What went wrong? A: You have encountered the most common failure mode in this synthesis. The 5-hydroxy-4,5-dihydroisoxazole is a cyclic hemiketal. Like all hemiketals, it is highly susceptible to acid-mediated dehydration[3]. During scale-up, three factors typically cause this:

• Incomplete neutralization: If you used exactly 1.0 equivalent of base for the NH2​OH⋅HCl , residual HCl will catalyze the dehydration. Always use a slight excess of base (1.2 - 1.3 eq)[4].

• Thermal stress: Rotary evaporation bath temperatures exceeding 35–40 °C during workup will thermally drive the loss of water.

• Acidic workup: Washing with NH4​Cl or using standard (slightly acidic) silica gel during chromatography can trigger aromatization.

Q2: How do I control the regioselectivity (3,5- vs 1,5- isomers) during the initial hydroxylamine addition? A: Regioselectivity is dictated by the hardness/softness of the nucleophile and the pH of the medium. Under strictly neutral to slightly basic conditions (using Et3​N or NaHCO3​ ), the softer nitrogen atom of hydroxylamine performs a 1,4-conjugate addition to the β -carbon of the ynone/enaminone, followed by oxygen attack on the carbonyl, yielding the 5-ol[1]. If the pH drops (acidic conditions), the oxygen atom becomes the primary nucleophile attacking the carbonyl first (1,2-addition), which alters the regiochemical outcome entirely.

Q3: We are observing a significant exotherm when transitioning from 5 grams to 50 grams. How should we mitigate this? A: The exotherm originates from two distinct steps: the neutralization of the hydrochloride salt and the initial nucleophilic attack.

• Mitigation: Separate these events. Pre-form the hydroxylamine free base at 0 °C in the reactor before introducing the electrophile. Furthermore, transition from batch addition to a metered, continuous dosing system for the substrate, linking the dosing pump to an internal thermocouple to halt addition if Tinternal​ exceeds 15 °C.

Part 4: Quantitative Data & Parameter Optimization

The following table summarizes the impact of base and solvent selection on the yield and purity of 5-hydroxy-4,5-dihydroisoxazoles based on established optimization studies[1][5].

Solvent System	Base Used (1.2 eq)	Temp (°C)	Conversion (%)	Ratio (5-ol : Isoxazole)	Notes
Ethanol / H2​O	NaOH (Strong)	25 °C	>95%	40 : 60	Strong base promotes side reactions and partial dehydration.
Toluene	Et3​N	80 °C	>90%	0 : 100	High heat forces complete thermodynamic dehydration[5].
i -PrOH	Et3​N (Mild)	20 °C	94%	98 : 2	Optimal conditions for kinetic trapping of the 5-ol[1].
CH2​Cl2​	NaHCO3​	20 °C	60%	95 : 5	Poor solubility of NH2​OH⋅HCl leads to sluggish kinetics.

References

• [1] Complementary regioselective synthesis of 3,5-disubstituted isoxazoles from ynones. ResearchGate. Available at:[Link]

• [2] Metal-free cascade synthesis of unsymmetrical 2-aminopyrimidines from imidazolate enaminones. National Institutes of Health (NIH). Available at:[Link]

• [5] Metal-free cascade synthesis of unsymmetrical 2-aminopyrimidines from imidazolate enaminones. RSC Publishing. Available at:[Link]

• [4] Regioselective Synthesis of Functionalized 3- or 5-Fluoroalkyl Isoxazoles and Pyrazoles from Fluoroalkyl Ynones and Binucleophiles. National Institutes of Health (NIH). Available at: [Link]

• [3] Complementary regioselective synthesis of 3,5-disubstituted isoxazoles from ynones. ResearchGate. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Regioselective Synthesis of Functionalized 3- or 5-Fluoroalkyl Isoxazoles and Pyrazoles from Fluoroalkyl Ynones and Binucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Synthesis Strategies for 5-Substituted-4,5-Dihydroisoxazoles: A Technical Guide

4,5-Dihydroisoxazoles (commonly known as 2-isoxazolines) are privileged heterocyclic scaffolds with profound utility in medicinal chemistry and organic synthesis. Specifically, 5-substituted-4,5-dihydroisoxazoles serve as critical prochiral intermediates for the synthesis of β-hydroxy ketones, γ-amino alcohols, and chiral β-hydroxy nitriles[1],[2]. The regioselective construction of this core is paramount, as the 5-position substituent dictates the stereochemical outcome of downstream ring-opening reactions[2].

This guide evaluates three distinct synthetic paradigms—classical [3+2] cycloaddition, solid-base catalysis, and solvent-free green cyclization—analyzing their mechanistic causality, operational parameters, and experimental validation.

Section 1: Mechanistic Workflows and Pathway Analysis

Comparative workflows for 5-substituted-4,5-dihydroisoxazole synthesis and downstream applications.

Section 2: Methodological Comparison & Protocols

The most robust approach to 5-substituted-4,5-dihydroisoxazoles is the intermolecular [3+2] cycloaddition of a nitrile oxide (1,3-dipole) with a terminal alkene (dipolarophile)[3]. Regioselectivity is governed by Frontier Molecular Orbital (FMO) theory: the dominant interaction between the HOMO of the terminal alkene and the LUMO of the nitrile oxide heavily favors the formation of the 5-substituted isomer. To prevent the rapid dimerization of nitrile oxides into inactive furoxans, the dipole must be generated in situ.

Protocol 1: Synthesis of 3-Bromo-5-substituted-4,5-dihydroisoxazole This protocol utilizes as a stable precursor to bromonitrile oxide[4].

• Reaction Setup : Dissolve the terminal alkene (1.0 eq) in ethyl acetate (EtOAc) to a concentration of 0.2 M.

• Base Addition : Add solid NaHCO₃ (3.0 eq). Causality: A heterogeneous mild base is chosen to slowly dehydrohalogenate DBF. This keeps the steady-state concentration of the highly reactive nitrile oxide low, thereby suppressing unwanted furoxan dimerization[4].

• Precursor Addition : Dropwise add a solution of DBF (1.2 eq) in EtOAc over 30 minutes at 0 °C.

• Propagation & Workup : Stir the suspension at room temperature for 3 hours. Quench with water, extract with EtOAc, wash with brine, and dry over anhydrous Na₂SO₄.

• Self-Validation System : Monitor the reaction via TLC (Hexane:EtOAc 4:1). The disappearance of the non-polar alkene and the emergence of a highly UV-active, lower Rf​ spot indicates successful cyclization. Confirm regiochemistry via ¹H NMR: look for the characteristic diastereotopic protons of the isoxazoline ring (an ABX system) where the C4 protons appear as two distinct doublet of doublets between δ 2.8–3.5 ppm, and the C5 methine proton appears downfield at δ 4.5–5.5 ppm[2].

An innovative alternative to hazardous nitrile oxides involves the reaction of ethyl nitroacetate with alkenes using a modified Mg:Al (3:1) hydrotalcite solid base[1].

Protocol 2: Hydrotalcite-Promoted Cyclization

• Catalyst Activation : Calcine the Mg:Al (3:1) hydrotalcite at 450 °C for 4 hours prior to use. Causality: Calcination removes interlayer water and carbonates, maximizing the surface Lewis basicity required for efficient deprotonation[1],[3].

• Reagent Mixing : In a round-bottom flask, combine the alkene (1.0 eq), ethyl nitroacetate (1.2 eq), and the activated hydrotalcite (20% w/w) in toluene.

• Thermal Activation : Reflux the mixture for 12-16 hours. The solid base abstracts the α-proton from ethyl nitroacetate, generating a nitronate intermediate that undergoes cycloaddition with the alkene[1].

• Product Isolation : Filter the reaction mixture while hot to recover the heterogeneous catalyst. Evaporate the filtrate under reduced pressure.

• Self-Validation System : The catalyst must be reusable to confirm its heterogeneous nature. Wash the recovered hydrotalcite with ethanol, dry, and reuse. A self-validating run will show a <5% drop in yield over three consecutive cycles[1].

For highly functionalized 3,5-diaryl-4,5-dihydroisoxazoles, the cyclization of aryl chalcones with hydroxylamine hydrochloride under solvent-free conditions offers an environmentally benign route[5].

Protocol 3: Fly-Ash:H₂SO₄ Catalyzed Synthesis

• Catalyst Preparation : Dope fly-ash with 0.5 M H₂SO₄ and dry at 110 °C. Causality: Fly-ash provides a high-surface-area solid support, while H₂SO₄ acts as a Brønsted acid to activate the carbonyl group of the chalcone[5].

• Solvent-Free Grinding : Combine the aryl chalcone (1.0 eq) and NH₂OH·HCl (1.5 eq) with the fly-ash catalyst in an agate mortar.

• Mechanochemical Activation : Grind the mixture thoroughly for 15-20 minutes. The mechanical friction provides the activation energy, while the high local concentration drives the condensation and subsequent intramolecular cyclization to completion[5].

• Extraction : Extract the resulting solid mass with hot EtOAc and filter.

• Self-Validation System : Analyze the crude product via ¹H NMR. The complete disappearance of the trans-alkene doublets (typically δ 7.4–7.8 ppm, J≈16 Hz) of the starting chalcone confirms total conversion[5].

Section 3: Quantitative Performance Comparison

Synthesis Method	Key Reagents / Catalyst	Reaction Conditions	Typical Yield	Regioselectivity (5- vs 4-)	Environmental Impact
[3+2] Cycloaddition [4]	DBF, NaHCO₃	EtOAc, 0 °C to RT, 3 h	75–85%	> 95:5 (Highly selective)	Moderate (Uses halogenated precursors & solvents)
Solid-Base Catalysis [1]	Ethyl nitroacetate, Mg:Al Hydrotalcite	Toluene, Reflux, 12-16 h	60–80%	> 90:10	Low (Reusable heterogeneous catalyst)
Green Cyclization [5]	NH₂OH·HCl, Fly-Ash:H₂SO₄	Solvent-free grinding, RT, 20 min	> 90%	N/A (Intramolecular specific)	Very Low (Solvent-free, waste valorization)

Section 4: Downstream Applications - Biocatalytic Asymmetric Ring-Opening

The 5-substituted-4,5-dihydroisoxazole core is not just an end-product; it is a highly versatile prochiral synthon. Recent biocatalytic advancements utilize to catalyze the asymmetric ring-opening of these heterocycles[2]. This cyanide-free route yields highly valuable chiral β-hydroxy nitriles with excellent enantioselectivity (up to 99% ee) and good turnover numbers. The enzyme promiscuously catalyzes N-O bond cleavage, highlighting the critical importance of synthesizing pure 5-substituted-4,5-dihydroisoxazoles for modern biocatalytic drug development[2].

References

• Title : Solid Base Catalyzed Synthesis of 5-Substituted 4,5-Dihydroisoxazoles (Aliz Fuchs et al.) Source : ResearchGate / Tetrahedron Letters URL :[Link]

• Title : Biocatalytic Asymmetric Ring-opening of Dihydroisoxazoles: A Cyanide-free Route to Complementary Enantiomers of β-Hydroxy nitriles from Olefins Source : ResearchGate URL :[Link]

• Title : The INOC route to carbocyclics: a formal total synthesis of (.+-.)-sarkomycin Source : Journal of the American Chemical Society (ACS Publications) URL :[Link]

• Title : Fly-ash Catalyzed Synthesis of 3,5-substituted-4,5-dihydroisoxazole derivatives Source : International Journal of Multidisciplinary Research (IJMRSET) URL :[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-Bromo-4,5-dihydroisoxazole|Covalent Probe Warhead [benchchem.com]
• 5. ijmrset.com [ijmrset.com]

Comparative analysis of the biological activity of 5-Phenyl-4,5-dihydroisoxazol-5-ol and its derivatives

An In-Depth Comparative Guide to the Biological Activity of 5-Phenyl-4,5-dihydroisoxazol-5-ol and its Derivatives

Introduction: The Isoxazoline Scaffold in Medicinal Chemistry

The isoxazole ring system, a five-membered heterocycle containing adjacent nitrogen and oxygen atoms, is a cornerstone in the architecture of many pharmacologically active compounds.[1][2] Its unique electronic properties and the stability of the N-O bond make it a privileged scaffold in drug discovery.[1] Among its various forms, the 4,5-dihydroisoxazole (isoxazoline) core, particularly when substituted with a phenyl group, serves as a versatile template for developing novel therapeutic agents. These derivatives have garnered significant attention for their broad spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[1][2]

This guide provides a comparative analysis of the biological activities of 5-Phenyl-4,5-dihydroisoxazol-5-ol and its structurally diverse derivatives. We will delve into the structure-activity relationships (SAR), mechanisms of action, and present key experimental data to offer a comprehensive resource for researchers and drug development professionals.

Anticancer Activity: Targeting Uncontrolled Cell Proliferation

Isoxazole derivatives have emerged as a promising class of anticancer agents, acting through various mechanisms to inhibit tumor growth and induce cancer cell death.[3] The structural versatility of the isoxazoline ring allows for modifications that enhance cytotoxic effects and improve selectivity for cancer cells.[4]

Mechanism of Action

The anticancer effects of isoxazoline derivatives are often multi-faceted. Key mechanisms include:

• Induction of Apoptosis: Many derivatives trigger programmed cell death, or apoptosis, in cancer cells. This is often achieved through the intrinsic mitochondrial pathway, which involves mitochondrial depolarization and the activation of caspases 9 and 3.[5]

• Cell Cycle Arrest: These compounds can halt the cell cycle at specific checkpoints, such as the G2/M phase, preventing cancer cells from dividing and proliferating.[5]

• Enzyme Inhibition: Some derivatives exhibit inhibitory activity against crucial enzymes involved in cancer progression, such as topoisomerase I, which is essential for DNA replication.[3][5]

• Angiogenesis Inhibition: By reducing the expression of factors like Vascular Endothelial Growth Factor (VEGF), certain compounds can inhibit the formation of new blood vessels that supply tumors with nutrients.[5]

Structure-Activity Relationship (SAR) Insights

The anticancer potency of these derivatives is highly dependent on the nature and position of substituents on both the phenyl and isoxazoline rings. For instance, the incorporation of specific heterocyclic rings into the isoxazole moiety can create hybrid molecules with potent cytotoxic activity against various cancer cell lines, including prostate (DU-145) and leukemia.[4] Studies have shown that even small modifications, such as the addition of chloro groups, can significantly influence the interaction with biological targets.[1] For example, a novel pyrimidine derivative of dihydroisoxazole showed high selectivity and potent cytotoxic activity against PC-3 prostate cancer cells.[5]

Comparative Cytotoxicity Data

The following table summarizes the cytotoxic activity (IC50 values) of selected isoxazoline derivatives against various human cancer cell lines.

Compound/Derivative	Cancer Cell Line	IC50 Value	Reference
Monoterpene Isoxazoline 16c	HT1080 (Fibrosarcoma)	9.02 µM	[6]
Monoterpene Isoxazoline 16b	HT1080 (Fibrosarcoma)	10.72 µM	[6]
Tyrosol-derived Isoxazole 4b	U87 (Glioblastoma)	42.8 µM	[6]
Compound 1d	MDA-MB 231 (Breast Cancer)	46.3 µg/mL	[7]
Andrographolide Isoxazoline 31a-d	HCT15, HeLa, DU145	< 40 µg/mL	[6]

Disclaimer: Direct comparison of absolute values should be approached with caution as experimental conditions may have varied between sources.

Visualizing the Mechanism: Intrinsic Apoptosis Pathway

The diagram below illustrates how certain isoxazoline derivatives can activate the intrinsic, mitochondria-dependent apoptotic pathway in cancer cells.

Caption: Activation of the intrinsic apoptosis pathway by isoxazoline derivatives.

Anti-inflammatory Activity: Modulating the Immune Response

Inflammation is a complex biological response to harmful stimuli, but chronic inflammation contributes to a variety of diseases.[8] Isoxazoline derivatives have demonstrated significant potential as anti-inflammatory agents, often with potency comparable to established non-steroidal anti-inflammatory drugs (NSAIDs) like indomethacin.[9][10]

Mechanism of Action

The anti-inflammatory properties of these compounds stem from their ability to interfere with key inflammatory pathways:

• Cytokine Inhibition: They can effectively decrease the release of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) from stimulated macrophages.[9][11][12]

• Enzyme Regulation: Certain derivatives inhibit the cyclooxygenase-2 (COX-2) enzyme, which is responsible for producing inflammatory prostaglandins.[1] This is a mechanism shared by many NSAIDs.

• NF-κB Pathway Inhibition: They can prevent the nuclear translocation of NF-κB, a key transcription factor that controls the expression of many inflammatory genes.[12]

• MAPK Pathway Inhibition: The mitogen-activated protein kinase (MAPK) signaling pathway is another critical regulator of inflammation that can be inhibited by these compounds.[12]

Structure-Activity Relationship (SAR) Insights

The anti-inflammatory activity is influenced by the substitution pattern on the aromatic rings. For example, the presence of a benzoyl group at position 5 of the isoxazole ring has been linked to potent anti-inflammatory and antibacterial activity.[9] Hybrid molecules, such as those combining indole and isoxazoline pharmacophores, have been synthesized to create safer NSAIDs with reduced gastrointestinal side effects.[10] A specific derivative, 3-(3-chloro-phenyl)-5-(4-pyridyl)-4,5-dihydroisoxazole (DIC), has shown dose-dependent reduction of TNF-α and IL-6 release.[12]

Comparative Anti-inflammatory Data

Compound/Derivative	Model	Effect	Reference
Indolyl–isoxazolidine 9a	Carrageenan-induced edema	Potency comparable to indomethacin	[9]
Isoxazoline-acylhydrazone R-99 & R-123	Carrageenan-induced air pouch	Reduced leukocyte migration, TNF-α, and IL-1β	[11]
3-(3-chloro-phenyl)-5-(4-pyridyl)-4,5-dihydroisoxazole (DIC)	LPS-stimulated macrophages	Dose-dependent decrease in TNF-α and IL-6	[12]
3-phenyl-5-furan isoxazole derivative 150	COX-2 Inhibition Assay	IC50 of 9.16 µM	[1]

Visualizing the Mechanism: NF-κB Pathway Inhibition

The diagram below shows how isoxazoline derivatives can block the activation of the NF-κB signaling pathway, a central hub for inflammatory responses.

Caption: Inhibition of the NF-κB signaling pathway by isoxazoline derivatives.

Antimicrobial Activity: Combating Pathogenic Microbes

The rise of antimicrobial resistance necessitates the development of new classes of therapeutic agents. Isoxazoline derivatives have been investigated for their activity against a range of pathogenic bacteria and fungi.[13][14][15]

Mechanism of Action

While the exact mechanisms are still under investigation for many derivatives, their antimicrobial effects are generally attributed to the disruption of essential cellular processes in microbes. The lipophilic nature of the isoxazoline scaffold allows it to penetrate microbial cell membranes, potentially interfering with membrane integrity or inhibiting key intracellular enzymes.

Structure-Activity Relationship (SAR) Insights

The antimicrobial spectrum and potency of 4,5-dihydroisoxazoles are highly dependent on the substituents. Studies have shown that the introduction of various functional groups can yield compounds with promising activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, as well as fungi like Aspergillus niger and Candida albicans.[14][15] Spiro isoxazole-pyrazolone derivatives, for example, have demonstrated broad-spectrum antimicrobial activity.[14]

Comparative Antimicrobial Data (MIC)

The following table presents the Minimum Inhibitory Concentration (MIC) values for selected derivatives, indicating the lowest concentration required to inhibit microbial growth.

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Spiro Isoxazole 3d (E/Z)	Staphylococcus aureus	Not specified, but "best activity"	[14]
Spiro Isoxazole 3d (E/Z)	Escherichia coli	Not specified, but "best activity"	[14]
Spiro Isoxazole 3d (E/Z)	Aspergillus niger	Not specified, but "best activity"	[14]
Isoxazole-oxazole hybrid 18a-c	Escherichia coli	128	[16]

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental protocols are essential. Below are standardized methodologies for assessing the biological activities discussed.

Protocol 1: MTT Assay for In Vitro Cytotoxicity

This protocol determines the concentration at which a compound inhibits cancer cell growth by 50% (IC50).[17]

Objective: To assess the cytotoxic effects of isoxazoline derivatives on cancer cell lines.

Materials:

• Cancer cell line (e.g., PC-3, MCF-7)

• 96-well microtiter plates

• Complete culture medium (e.g., DMEM with 10% FBS)

• Isoxazoline derivatives dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or acidic isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the isoxazoline derivatives. Add 100 µL of the diluted compounds to the respective wells. Include wells with vehicle (DMSO) as a negative control and untreated cells as a blank.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Remove the medium and add 20 µL of MTT solution to each well. Incubate for 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 492 nm or 570 nm using a microplate reader.[17]

• Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot a dose-response curve to determine the IC50 value.

Workflow for MTT Assay

Caption: Standard experimental workflow for the MTT cytotoxicity assay.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Objective: To determine the antimicrobial potency of isoxazoline derivatives.

Materials:

• Bacterial or fungal strains

• 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton for bacteria, RPMI for fungi)

• Isoxazoline derivatives dissolved in DMSO

• Microbial inoculum standardized to ~5 x 10^5 CFU/mL

• Positive control (standard antibiotic/antifungal) and negative control (broth only) wells

Procedure:

• Compound Dilution: Add 100 µL of sterile broth to each well of a 96-well plate. In the first column, add 100 µL of the stock compound solution and perform a two-fold serial dilution across the plate.

• Inoculation: Add 10 µL of the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Visual Assessment: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

• Confirmation (Optional): A growth indicator dye (e.g., resazurin) can be added to aid in determining the endpoint.

Conclusion and Future Outlook

The 5-Phenyl-4,5-dihydroisoxazol-5-ol scaffold and its derivatives represent a highly versatile and promising class of compounds in medicinal chemistry. The extensive research highlighted in this guide demonstrates their significant potential as anticancer, anti-inflammatory, and antimicrobial agents. The ability to fine-tune biological activity through specific structural modifications underscores the importance of continued structure-activity relationship studies. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic profiles of lead compounds, exploring novel hybrid molecules, and elucidating detailed mechanisms of action to accelerate their path toward clinical application.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Phenyl-4,5-dihydroisoxazol-5-ol

Disclaimer: No specific Safety Data Sheet (SDS) for 5-Phenyl-4,5-dihydroisoxazol-5-ol was publicly available at the time of this writing. The following procedural guide is synthesized from safety data for structurally related isoxazole and heterocyclic compounds. This information is intended to supplement, not replace, your institution's official waste disposal protocols. It is imperative to consult with your facility's Environmental Health and Safety (EHS) department for specific disposal requirements before proceeding.

Hazard Identification and Risk Assessment

While specific toxicity and reactivity data for 5-Phenyl-4,5-dihydroisoxazol-5-ol are limited, compounds within the isoxazole class and other heterocyclic structures may present several potential hazards. A thorough risk assessment should assume the following possibilities based on analogous compounds:

• Irritation: May cause skin, eye, and respiratory system irritation[1][2].

• Toxicity: May be harmful if swallowed[3].

• Environmental Hazard: Heterocyclic compounds can be persistent in the environment and may be toxic to aquatic life[4][5][6].

• Flammability: Some related compounds are flammable solids[3]. Avoid proximity to heat, sparks, or open flames[3][7].

• Reactivity: The stability of 5-Phenyl-4,5-dihydroisoxazol-5-ol under various conditions (e.g., heat, shock) is not well-documented. Some isoxazoles may decompose under heat[3].

Given these potential risks, 5-Phenyl-4,5-dihydroisoxazol-5-ol and any materials contaminated with it must be treated as hazardous chemical waste[1][8]. Under no circumstances should this chemical be disposed of via standard trash or sanitary sewer systems[1][9][10].

Immediate Safety and Handling Precautions

Prior to handling the compound for disposal, ensure all appropriate engineering controls and Personal Protective Equipment (PPE) are in use.

Engineering Controls

All handling of 5-Phenyl-4,5-dihydroisoxazol-5-ol, including weighing and preparing for disposal, should be conducted in a well-ventilated area, preferably inside a certified chemical fume hood to minimize inhalation exposure[1][11]. An eyewash station and safety shower must be readily accessible[8].

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling this compound.

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1 certified safety glasses with side shields or chemical splash goggles[11].	Protects against accidental splashes and airborne particles[11].
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, minimum 0.11 mm thickness)[11].	Prevents skin contact and potential absorption[1]. Gloves must be inspected before use and disposed of properly after handling.
Protective Clothing	A standard laboratory coat.	Protects skin and personal clothing from contamination[1].
Respiratory Protection	Not typically required if handled within a fume hood. If dust or aerosols may be generated outside of a fume hood, a NIOSH/MSHA-approved respirator is necessary[1][7].	Minimizes inhalation of the compound[11].

Step-by-Step Disposal Protocol

The mandated disposal method for 5-Phenyl-4,5-dihydroisoxazol-5-ol is to manage it as hazardous chemical waste through a licensed disposal facility[1][10][12]. Do not attempt to neutralize or chemically treat the waste unless you have a specific, validated protocol approved by your EHS department.

Step 1: Waste Identification and Segregation

Proper segregation is critical to safe and compliant waste disposal.

• Treat as Hazardous: All 5-Phenyl-4,5-dihydroisoxazol-5-ol, including expired reagents, reaction byproducts, and contaminated materials, must be identified and treated as hazardous waste[1].

• Maintain Separate Streams: Do not mix this waste stream with other chemical wastes unless explicitly permitted by your EHS guidelines[11]. At a minimum, keep halogenated and non-halogenated solvents, acids, bases, and solid wastes separate[13].

Step 2: Waste Collection and Storage

• Solid Waste: Collect pure solid 5-Phenyl-4,5-dihydroisoxazol-5-ol and any contaminated consumables (e.g., gloves, weighing paper, pipette tips, silica gel) in a dedicated, leak-proof, and sealable container made of a compatible material (e.g., HDPE - High-Density Polyethylene)[1][11][12].

• Liquid Waste: Collect solutions containing 5-Phenyl-4,5-dihydroisoxazol-5-ol in a separate, sealable, and compatible liquid waste container[11]. Ensure the container is properly vented if there is a potential for gas generation.

• Storage Location: Store sealed waste containers in a designated and properly ventilated Satellite Accumulation Area (SAA) that is at or near the point of waste generation[1]. This area should be cool and secure.

Step 3: Labeling

Accurate labeling is a legal requirement and essential for safety.

• All waste containers must be clearly labeled with the words "Hazardous Waste" [1].

• The label must include the full chemical name: "5-Phenyl-4,5-dihydroisoxazol-5-ol" [1].

• List all constituents and their approximate concentrations if it is a mixed waste stream.

• Indicate the associated hazards (e.g., "Irritant," "Harmful if Swallowed," "Environmental Hazard")[1].

Step 4: Arrange for Disposal

• Once the waste container is full or you have finished the project, contact your institution's EHS department to schedule a pickup for the hazardous waste[11]. Follow their specific procedures for waste consolidation and removal.

Spill Management

In the event of an accidental spill, follow these procedures immediately:

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area[1]. Alert colleagues and your supervisor.

• Ventilate: Ensure the area is well-ventilated. If the spill is not in a fume hood, increase ventilation to the room if it is safe to do so[1].

• Remove Ignition Sources: Extinguish any open flames and remove all sources of heat or sparks from the area[1][10].

• Don PPE: Before attempting cleanup, don the appropriate PPE as outlined in section 2.2.

• Contain and Absorb: Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial sorbent pads[1][4][9]. Do not use combustible materials like paper towels to absorb large spills of liquid.

• Collect Waste: Carefully sweep or scoop the absorbed material, avoiding dust formation, and place it into a sealed, leak-proof container[1][12].

• Label and Dispose: Label the container as "Hazardous Waste" containing 5-Phenyl-4,5-dihydroisoxazol-5-ol and spill debris. Dispose of it according to the protocol in Section 3.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. Collect all cleaning materials for disposal as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-Phenyl-4,5-dihydroisoxazol-5-ol.

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